4-Methoxy-2-nitro-N,N-dimethylaniline

• CAS: 60049-83-4

Core Science & Biosynthesis

Physicochemical properties and stability of 4-Methoxy-2-nitro-N,N-dimethylaniline

Physicochemical Profiling, Stability Kinetics, and Synthetic Workflows of 4-Methoxy-2-nitro-N,N-dimethylaniline

1. Executive Summary 4-Methoxy-2-nitro-N,N-dimethylaniline (also known as 4-Methoxy-N,N-dimethyl-2-nitroaniline) is a highly specialized ortho-nitroaniline derivative. In modern organic synthesis and drug development, it serves as a critical intermediate for the construction of fluorogenic pH-sensitive dyes[1] and advanced pharmaceutical active ingredients, including substituted benzimidazoles like omeprazole analogs[2]. The molecule’s unique push-pull electronic system—driven by the electron-donating N,N-dimethyl and methoxy groups opposing the strongly electron-withdrawing ortho-nitro group—confers distinct physicochemical properties, requiring precise handling, kinetic awareness, and rigorous characterization protocols.

2. Physicochemical Properties & Electronic Structure Understanding the macroscopic behavior of 4-Methoxy-2-nitro-N,N-dimethylaniline requires an analysis of its stereoelectronic microenvironment.

Parameter	Value / Description
Chemical Name	4-Methoxy-N,N-dimethyl-2-nitroaniline
CAS Number	60049-83-4[3]
Molecular Formula	C9H12N2O3[3]
Molecular Weight	196.20 g/mol [3]
Exact Mass	196.0848 Da
Appearance	Deep yellow to orange crystalline powder
Solubility Profile	Soluble in DCM, Chloroform, Acetonitrile; Insoluble in water

Electronic & Steric Causality: The N,N-dimethyl group at position 1 experiences significant steric hindrance from the adjacent nitro group at position 2. This steric clash forces the dimethylamino group partially out of coplanarity with the aromatic pi-system, attenuating its resonance electron-donating capacity compared to an unsubstituted primary amine. Conversely, the para-methoxy group maintains unhindered +M (mesomeric) donation into the ring, stabilizing the electron-deficient ortho-nitro system. This delicate electronic balance dictates its UV-Vis absorption profile, shifting its λmax​ into the visible spectrum, and governs its susceptibility to specific electrophilic and oxidative degradation pathways[4].

3. Stability Kinetics and Degradation Mechanisms As a nitroaromatic compound bearing alkylamine substituents, 4-Methoxy-2-nitro-N,N-dimethylaniline exhibits specific kinetic vulnerabilities under environmental stress:

• Photostability: Nitroaromatics are notoriously photolabile. Upon UV irradiation, the nitro group is excited to a triplet state. Due to the proximity of the N-methyl groups, intramolecular hydrogen abstraction can occur, leading to partial reduction to a nitroso derivative or complex radical coupling products.

• Thermal Stability: The compound is stable under standard ambient conditions. However, prolonged thermal stress (>150°C) can initiate N-dealkylation or homolytic cleavage of the C-NO 2​ bond.

• Chemical Stability: The electron-rich N,N-dimethylamino group is susceptible to oxidative stress, potentially forming an N-oxide in the presence of strong oxidants (e.g., peroxides, ROS). Furthermore, under strongly acidic conditions with nitrite sources, N-alkyl anilines can undergo solvent-controlled chemoselective N-dealkylation-N-nitrosation[4].

Figure 1: Primary degradation pathways of 4-Methoxy-2-nitro-N,N-dimethylaniline under stress.

4. Synthetic Methodologies & Experimental Workflows The synthesis of 4-Methoxy-2-nitro-N,N-dimethylaniline is typically achieved via the exhaustive N-alkylation of 4-Methoxy-2-nitroaniline using Dimethyl Sulfate (DMS)[1].

Causality of Reagent Selection: N,N-Diisopropylethylamine (DIEA) is selected as the base because it is highly sterically hindered and non-nucleophilic. It efficiently scavenges the sulfuric acid byproduct generated during the reaction without competing with the aniline substrate for the highly electrophilic methyl groups of DMS. Acetonitrile (MeCN) is utilized as a polar aprotic solvent; its high dielectric constant stabilizes the polar transition state of the SN​2 reaction, significantly accelerating the exhaustive methylation process[1].

Self-Validating Experimental Protocol:

• Initiation: Charge an oven-dried round-bottom flask with 4-Methoxy-2-nitroaniline (50.0 mmol), DIEA (100 mmol, 2.0 eq), and anhydrous MeCN (100 mL). Stir to achieve a homogenous solution[1].

• Alkylation: Dropwise add Dimethyl Sulfate (DMS) (300 mmol, 6.0 eq) at room temperature. (Safety Causality: DMS is a potent, volatile alkylating agent; this step must be performed strictly in a certified fume hood with appropriate PPE)[1].

• Reflux & Monitoring: Heat the reaction mixture to reflux (approx. 82°C) for 6 hours[1].

  • Validation Check: Withdraw a 10 µL aliquot, dilute in 1 mL MeCN, and analyze via HPLC-UV (254 nm). The reaction is deemed complete when the mono-methylated intermediate peak constitutes <1% AUC relative to the product.

• Quenching: Cool the mixture to room temperature. Slowly add concentrated ammonium hydroxide solution (100 mL) and stir vigorously for 2 hours[1].

  • Causality: NH 4​ OH acts as a strong, water-soluble nucleophile that rapidly hydrolyzes and destroys the large excess of unreacted DMS, preventing downstream toxicity and eliminating alkylating impurities during purification[1].

• Extraction & Purification: Extract the aqueous mixture with Dichloromethane ( 3×50 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient) to yield the pure product.

Figure 2: Synthetic workflow and downstream applications of 4-Methoxy-2-nitro-N,N-dimethylaniline.

5. Analytical Characterization To ensure trustworthiness and verify the structural integrity of the synthesized lot, the following analytical signatures must be confirmed against reference standards[4]:

• 1 H NMR (400 MHz, Chloroform-d): δ 7.30 (d, J = 3.4 Hz, 1H), 7.08 - 7.05 (m, 2H), 3.80 (s, 3H, -OCH 3​ ), 2.81 (s, 6H, -N(CH 3​ ) 2​ )[4].

  • Diagnostic Causality: The integration of the 6H singlet at 2.81 ppm is the critical validation point confirming that exhaustive N,N-dimethylation has occurred, distinguishing it from the 3H signal of the mono-methylated intermediate[4].

• High-Resolution Mass Spectrometry (HRMS-ESI): Calculated for C 9​ H 13​ N 2​ O 3​ [M+H] + : 197.0926; Found: 197.0926[4].

References

• Title: Fluorogenic pH sensitive dyes and their method of use | Source: Google Patents | URL: 1

• Title: Solvent-controlled Chemoselective N-dealkylation-N-Nitrosation or C-Nitration of N-Alkyl Anilines with Tert-butyl Nitrite | Source: Royal Society of Chemistry | URL: 4

• Title: 60049-83-4 | 4-Methoxy-N,N-dimethyl-2-nitroaniline | Source: BLD Pharm | URL: 3

• Title: Method for synthesizing 4-methoxy-2-nitroaniline by adopting continuous flow reactor | Source: Google Patents | URL: 2

• 1. US20080274907A1 - Fluorogenic ph sensitive dyes and their method of use - Google Patents [patents.google.com]
• 2. CN111704555A - Method for synthesizing 4-methoxy-2-nitroaniline by adopting continuous flow reactor - Google Patents [patents.google.com]
• 3. 60049-83-4|4-Methoxy-N,N-dimethyl-2-nitroaniline|BLD Pharm [bldpharm.com]
• 4. rsc.org [rsc.org]

FT-IR Spectroscopic Characterization of 4-Methoxy-2-nitro-N,N-dimethylaniline: Peak Assignments and Mechanistic Workflows

Introduction to the Molecular Architecture

4-Methoxy-2-nitro-N,N-dimethylaniline (4M2N-DMA) is a highly functionalized aromatic compound characterized by a complex "push-pull" electron delocalization system. Structurally, it consists of an electron-deficient nitro group (-NO₂) at the ortho position and two electron-donating groups: a methoxy group (-OCH₃) at the para position and an N,N-dimethylamino group (-N(CH₃)₂) at the ipso position [1]. This specific substitution pattern imparts unique non-linear optical (NLO) properties and makes it a critical intermediate in the synthesis of fluorogenic pH-sensitive dyes [2].

Understanding the Fourier-Transform Infrared (FT-IR) spectroscopic profile of 4M2N-DMA requires a deep mechanistic analysis of how these functional groups interact. Steric hindrance, resonance, and inductive effects fundamentally alter the vibrational force constants of the molecule, shifting the absorption frequencies away from idealized theoretical values.

Fig 1: Logical mapping of functional groups to their primary FT-IR vibrational bands.

FT-IR Peak Assignments and Causality

The FT-IR spectrum of 4M2N-DMA is a composite of localized group frequencies and highly coupled vibrations. The quantitative assignments, derived from structurally analogous precursors like 4-methoxy-2-nitroaniline [3] and 2-nitro-N,N-dimethylaniline [4], are summarized in Table 1.

Table 1: Quantitative FT-IR Absorption Frequencies for 4M2N-DMA

Functional Group	Vibrational Mode	Expected Frequency (cm⁻¹)	Intensity
Aromatic Ring	C-H stretching	3000 – 3100	Weak
C=C stretching	~1595, ~1490	Strong
C-H out-of-plane bending	800 – 850	Medium-Strong
Nitro Group	Asymmetric N-O stretching	~1510	Very Strong
Symmetric N-O stretching	~1330	Strong
Methoxy Group	Asymmetric C-O-C stretching	~1250	Strong
Symmetric C-O-C stretching	~1040	Medium
Dimethylamino	Aliphatic C-H stretching	~2820, ~2750	Weak
C-N stretching (Aryl-N)	~1365	Medium

Mechanistic Causality Behind the Shifts

• Steric Disruption of the Nitro Group: In an idealized planar system, the nitro group is highly conjugated with the aromatic ring, which lowers the N-O stretching frequency. However, in 4M2N-DMA, the bulky N,N-dimethyl group at the ortho position induces significant steric clash. This forces the nitro group slightly out of the aromatic plane, reducing π -orbital overlap. Consequently, the N-O bonds regain partial single-bond character, shifting the asymmetric stretch to ~1510 cm⁻¹ and the symmetric stretch to ~1330 cm⁻¹ [1].

• Push-Pull Dipole Amplification: The C=C aromatic stretching vibrations (typically ~1595 cm⁻¹) exhibit unusually high intensity. This is caused by the massive change in the molecular dipole moment during vibration, driven by the electron-donating methoxy/dimethylamino groups "pushing" electron density toward the electron-withdrawing nitro group.

• Bohlmann Bands in the Dimethylamino Group: The aliphatic C-H stretches of the -N(CH₃)₂ group appear at unusually low frequencies (~2820 and ~2750 cm⁻¹). This causality is rooted in stereoelectronic effects: the nitrogen lone pair delocalizes into the anti-bonding ( σ *) orbitals of the adjacent C-H bonds, weakening them and lowering their vibrational force constant.

• Bifurcated C-O-C Stretching: The methoxy group exhibits two distinct C-O stretches. The asymmetric stretch (~1250 cm⁻¹) involves the Aryl-Oxygen bond, which possesses partial double-bond character due to resonance with the ring. The symmetric stretch (~1040 cm⁻¹) involves the Alkyl-Oxygen bond, which remains a pure single bond.

Experimental Protocol for FT-IR Characterization

To ensure high-fidelity data, the FT-IR characterization must be executed as a self-validating system. The following protocol utilizes the Potassium Bromide (KBr) pellet method, which is optimal for solid-state organic compounds.

Step-by-Step Methodology

• System Calibration: Prior to any sample handling, validate the FT-IR spectrometer's wavenumber accuracy by scanning a standard 1.5 mil polystyrene film. Ensure the reference peaks at 3027 cm⁻¹, 1601 cm⁻¹, and 906 cm⁻¹ are within ±1 cm⁻¹ of their accepted values.

• Matrix Preparation (Moisture Control): Spectroscopic-grade KBr is highly hygroscopic. Dry the KBr in a vacuum oven at 110°C for at least 4 hours prior to use. Causality: Any residual water will produce a broad, intense O-H stretching band at ~3400 cm⁻¹, which can mask critical overtone bands or amine impurities.

• Sample Grinding: In an agate mortar, combine ~2 mg of 4M2N-DMA with ~200 mg of the dried KBr. Grind the mixture vigorously for 1-2 minutes. Causality: The particle size must be reduced to less than the wavelength of the incident IR light (typically <2 µm) to prevent Mie scattering, which causes baseline sloping at the high-frequency end of the spectrum.

• Pellet Pressing: Transfer the homogenous powder to a 13 mm evacuable pellet die. Apply a vacuum for 2 minutes to remove trapped air, then apply 10 tons of pressure using a hydraulic press for 3 minutes. The resulting pellet must be visually transparent.

• Background Subtraction: Immediately before scanning the sample, run a background scan of a pure KBr pellet. Causality: This step is a self-validating control that subtracts the real-time atmospheric contributions of CO₂ (~2350 cm⁻¹) and H₂O vapor from the final spectrum.

• Data Acquisition: Place the sample pellet in the beam path. Acquire the spectrum from 4000 to 400 cm⁻¹ using a resolution of 4 cm⁻¹ and a minimum of 32 co-added scans to optimize the signal-to-noise ratio.

Fig 2: Step-by-step FT-IR experimental and data validation workflow.

Data Processing and Validation

Post-acquisition, the raw interferogram must be Fourier-transformed and subjected to baseline correction. If the baseline exhibits a non-linear slope, apply a polynomial baseline correction algorithm. Do not apply excessive smoothing (e.g., high-point Savitzky-Golay filters), as this will artificially broaden the sharp aromatic C-H out-of-plane bending modes (~800-850 cm⁻¹) and compromise the structural integrity of the data. Compare the final processed spectrum against the theoretical assignments in Table 1 to confirm the structural identity and purity of the 4M2N-DMA sample.

References

• Electronic absorption and vibrational spectra and nonlinear optical properties of 4-methoxy-2-nitroaniline. Physical Chemistry Chemical Physics (RSC Publishing).[Link]

• US20080274907A1 - Fluorogenic pH sensitive dyes and their method of use.

• 4-Methoxy-2-nitroaniline | CID 66793. PubChem.[Link]

• 2-Nitro-N,N-dimethylaniline | CID 11877. PubChem.[Link]

An In-depth Technical Guide to the Thermodynamic Stability of 4-Methoxy-2-nitro-N,N-dimethylaniline at Room Temperature

Abstract

This technical guide provides a comprehensive framework for assessing the thermodynamic stability of 4-Methoxy-2-nitro-N,N-dimethylaniline at ambient conditions. While this compound is presumed to be stable under normal storage, its utility as an intermediate in pharmaceutical and chemical synthesis necessitates a thorough understanding of its potential degradation pathways and long-term stability profile. This document outlines the key chemical characteristics influencing its stability, proposes potential degradation mechanisms based on the reactivity of its functional moieties, and details a robust experimental strategy for a comprehensive stability assessment. The protocols described herein are designed to be self-validating, providing researchers, scientists, and drug development professionals with the necessary tools to ensure the quality, safety, and efficacy of this important chemical intermediate.

Introduction: The Need for a Comprehensive Stability Profile

4-Methoxy-2-nitro-N,N-dimethylaniline is a substituted nitroaromatic amine with significant potential as a building block in the synthesis of various organic molecules, including active pharmaceutical ingredients (APIs) and dyes. The presence of electron-donating (methoxy and dimethylamino) and electron-withdrawing (nitro) groups on the aromatic ring creates a unique electronic environment that, while synthetically useful, can also influence the molecule's inherent stability.

Understanding the thermodynamic stability of this compound at room temperature is paramount for several reasons:

• Quality Control: Ensuring the purity and integrity of the starting material is crucial for the successful and reproducible synthesis of downstream products.

• Safety: Uncontrolled degradation can lead to the formation of unknown and potentially hazardous impurities.

• Regulatory Compliance: For pharmaceutical applications, a thorough understanding of the stability of all intermediates is a regulatory expectation to ensure the final drug product's safety and efficacy.[1][2][3][4][5]

• Cost-Effectiveness: Proper storage conditions and a defined shelf-life prevent the unnecessary loss of valuable chemical intermediates.

This guide will provide a theoretical and practical framework for evaluating the room temperature stability of 4-Methoxy-2-nitro-N,N-dimethylaniline, enabling organizations to establish appropriate handling, storage, and re-testing protocols.

Physicochemical Properties and Initial Stability Assessment

While specific experimental data on the long-term stability of 4-Methoxy-2-nitro-N,N-dimethylaniline is not extensively published, we can infer its general stability from data on related compounds and its known physicochemical properties.

Property	Value/Information
Molecular Formula	C₉H₁₂N₂O₃
Molecular Weight	196.21 g/mol
Appearance	Expected to be a solid at room temperature.
General Stability	Aromatic nitro compounds and N,N-dimethylanilines are generally stable under normal storage conditions (cool, dry, dark place).[6] However, elevated temperatures, light, and humidity can promote degradation.
Incompatible Materials	Strong oxidizing agents, strong acids, acid chlorides, and acid anhydrides.[6]
Hazardous Decomposition	Upon thermal decomposition, may produce nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO₂).[6]

Potential Degradation Pathways: A Mechanistic Perspective

The structure of 4-Methoxy-2-nitro-N,N-dimethylaniline contains several functional groups that could be susceptible to degradation under various conditions. Understanding these potential pathways is crucial for designing effective stability studies.

Hydrolysis

The methoxy group, while generally stable, could be susceptible to hydrolysis under strongly acidic or basic conditions, which may be relevant if the material comes into contact with acidic or basic impurities or surfaces.

Oxidation

The dimethylamino group is a potential site for oxidation. This could lead to the formation of N-oxides or other oxidative degradation products. The presence of the electron-rich aromatic ring also makes it susceptible to oxidative degradation.

Photodegradation

Nitroaromatic compounds are known to be sensitive to light.[7] UV or visible light can provide the energy to initiate photochemical reactions, potentially leading to the reduction of the nitro group to nitroso, hydroxylamino, or amino functionalities, or even ring-opening reactions.

Thermal Decomposition

While this guide focuses on room temperature stability, understanding the thermal decomposition profile is essential for assessing the potential risks associated with manufacturing and storage excursions. The primary thermal decomposition pathways for nitroaromatic compounds often involve the cleavage of the C-NO₂ bond or isomerization to a nitrite followed by cleavage.[8][9]

Experimental Stability Assessment: A Phased Approach

A comprehensive assessment of the thermodynamic stability of 4-Methoxy-2-nitro-N,N-dimethylaniline at room temperature should follow a structured, multi-faceted approach.

Phase 1: Forced Degradation Studies

Forced degradation, or stress testing, is a critical first step to identify the likely degradation products and establish the degradation pathways.[10] This involves subjecting the compound to conditions more severe than accelerated stability testing.

• Sample Preparation: Prepare a stock solution of 4-Methoxy-2-nitro-N,N-dimethylaniline in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acidic Hydrolysis: Mix the stock solution with an equal volume of 1N HCl. Incubate at 60°C for up to 24 hours.

  • Basic Hydrolysis: Mix the stock solution with an equal volume of 1N NaOH. Incubate at room temperature for up to 24 hours.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Incubate at room temperature for up to 24 hours.

  • Photolytic Degradation: Expose the stock solution in a photostability chamber to an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter. A control sample should be kept in the dark at the same temperature.[11]

  • Thermal Degradation (for insight): Heat a solid sample of the compound in a controlled oven at a temperature below its melting point (e.g., 80°C) for a defined period.

• Sample Analysis: At appropriate time points (e.g., 0, 2, 4, 8, 24 hours), withdraw aliquots. For the acidic and basic samples, neutralize them before analysis. All samples should be diluted to a suitable concentration for analysis by a stability-indicating analytical method.

Diagram: Forced Degradation Workflow

Caption: Workflow for forced degradation studies.

Phase 2: Development of a Stability-Indicating Analytical Method

The cornerstone of any stability study is a validated analytical method that can accurately quantify the parent compound and separate it from all potential degradation products and impurities.[7][12] High-Performance Liquid Chromatography (HPLC) with UV detection is the most common technique for this purpose.

• Column Selection: Start with a C18 reversed-phase column, which is versatile for a wide range of small molecules.

• Mobile Phase Selection: A gradient elution with a mobile phase consisting of an aqueous buffer (e.g., phosphate or acetate) and an organic modifier (e.g., acetonitrile or methanol) is a good starting point.

• Detection Wavelength: Determine the UV absorbance maxima of 4-Methoxy-2-nitro-N,N-dimethylaniline to select an appropriate detection wavelength. A photodiode array (PDA) detector is highly recommended to assess peak purity.

• Method Optimization: Inject a mixture of the stressed samples and optimize the gradient, flow rate, and column temperature to achieve adequate separation of all peaks.

• Method Validation: The final method must be validated according to ICH guidelines, including specificity, linearity, accuracy, precision, and robustness.

Diagram: Stability-Indicating Method Development

Caption: Key steps in developing a stability-indicating HPLC method.

Phase 3: Long-Term Stability Study at Room Temperature

Once a stability-indicating method is in place, a long-term stability study under controlled room temperature conditions should be initiated.[1][2][3][4][5]

• Sample Storage: Store multiple, independent samples of 4-Methoxy-2-nitro-N,N-dimethylaniline in well-sealed, inert containers (e.g., amber glass vials) at controlled room temperature (e.g., 25°C ± 2°C) and humidity (e.g., 60% RH ± 5% RH).

• Testing Schedule: Analyze the samples at predetermined time points, such as 0, 3, 6, 9, 12, 18, 24, and 36 months.

• Analysis: At each time point, analyze the samples using the validated stability-indicating HPLC method. The analysis should include:

  • Assay of 4-Methoxy-2-nitro-N,N-dimethylaniline.

  • Quantification of any known and unknown degradation products.

  • Mass balance calculation to ensure that the decrease in the parent compound is accounted for by the increase in degradation products.

  • Physical observations (e.g., change in color or appearance).

Data Interpretation and Establishing a Stability Profile

The data from the long-term stability study will be used to establish the stability profile of 4-Methoxy-2-nitro-N,N-dimethylaniline at room temperature. The rate of degradation, if any, can be determined, and a retest period or shelf life can be proposed. A retest period is the time during which the material is expected to remain within its specified limits when stored under the defined conditions.

Safe Handling and Storage Recommendations

Based on the available data for related compounds and the principles of chemical stability, the following handling and storage recommendations are provided for 4-Methoxy-2-nitro-N,N-dimethylaniline:

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Protect from light and moisture.

• Handling: Use in a well-ventilated area or in a fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid creating dust.

• Incompatibilities: Keep away from strong oxidizing agents, strong acids, acid chlorides, and acid anhydrides.

Conclusion

While 4-Methoxy-2-nitro-N,N-dimethylaniline is expected to be stable at room temperature under proper storage conditions, a comprehensive experimental evaluation is essential to confirm its stability profile. The phased approach outlined in this guide, from forced degradation studies to the development of a stability-indicating analytical method and long-term stability testing, provides a robust framework for this assessment. By following these scientifically sound protocols, researchers and drug development professionals can ensure the quality and integrity of this important chemical intermediate, thereby contributing to the safety and efficacy of the final products.

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• Thermal Stability Characteristics of Nitroaromatic Compounds. - DTIC. [Link]

• Kinetics and mechanisms of thermal decomposition of nitroaromatic explosives - OSTI.GOV. [Link]

• WL-TR-93-7058 Kinetics and Mechanisms of Thermal Decomposition of Nitroaromatic Explosives - DTIC. [Link]

• 4-methoxy-N,N-dimethyl-2-nitroaniline — Chemical Substance Information - NextSDS. [Link]

• analysis of thermal decomposition kinetics and thermal hazard assessment of nitrobenzoic acid isomers by dsc and thermogravimetric method - SciELO. [Link]

• Stability Testing for Pharmaceuticals & More - Parameter Generation & Control. [Link]

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• (PDF) Substituent effects of nitro group in cyclic compounds - ResearchGate. [Link]

• Annex 2 Stability testing of active pharmaceutical ingredients and finished pharmaceutical products. [Link]

• Stability testing of existing active substances and related finished products | EMA. [Link]

• 4-Methoxy-2-nitroaniline | C7H8N2O3 | CID 66793 - PubChem. [Link]

• Stability-Indicating Assay Methods | PDF | Liquid Chromatography–Mass Spectrometry - Scribd. [Link]

• Absorption spectra of p-nitroaniline derivatives: charge transfer effects and the role of substituents - PubMed. [Link]

• Examining primary aromatic amines' stability in aqueous food simulants: effects of 3% acetic acid and water test conditions - ResearchGate. [Link]

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The Regioselective Nitration of 4-Methoxy-N,N-dimethylaniline: Mechanistic Pathways and Self-Validating Protocols

Executive Summary

The synthesis of 4-Methoxy-2-nitro-N,N-dimethylaniline presents a classic challenge in physical organic chemistry and active pharmaceutical ingredient (API) development. As a critical precursor for fluorogenic pH-sensitive dyes and advanced molecular probes[1], its synthesis requires precise control over electrophilic aromatic substitution (EAS). The core difficulty lies in the competing directing effects of two strongly activating groups—the dimethylamino ( −N(CH3​)2​ ) and methoxy ( −OCH3​ ) substituents—under highly acidic nitration conditions.

This whitepaper dissects the thermodynamic and kinetic factors governing this regioselectivity. By abandoning standard direct nitration in favor of a nitrosation-oxidation pathway , chemists can bypass the thermodynamic sink of amine protonation, ensuring exclusive nitration at the 2-position[2].

The Mechanistic Dichotomy: Directing Effects in Conflict

To understand the necessity of the nitrosation-oxidation pathway, we must first analyze the substrate's behavior in the presence of strong acids (e.g., H2​SO4​/HNO3​ ).

4-Methoxy-N,N-dimethylaniline is a highly electron-rich aromatic system[3]. Under neutral conditions, the −N(CH3​)2​ group is a significantly stronger ortho/para director than the −OCH3​ group. However, in concentrated sulfuric acid, the basic amine is rapidly protonated to form the −NH+(CH3​)2​ cation.

The Protonation Sink and Regiochemical Failure

Once protonated, the dimethylamino group transforms from a strong activator into a powerful, meta-directing deactivator. Consequently, the −OCH3​ group becomes the dominant directing group. Direct attack by the nitronium ion ( NO2+​ ) on this protonated species directs the nitro group ortho to the methoxy group, yielding the undesired 3-nitro isomer .

To achieve the 2-nitro isomer , the reaction must proceed through the vanishingly small equilibrium concentration of the free amine.

Quantitative Directing Group Analysis

The following table summarizes the Hammett parameters ( σp​ ) that dictate the regiochemical outcome:

Substituent	Chemical State in H2​SO4​	Directing Effect	Hammett Constant ( σp​ )	Regiochemical Preference
−N(CH3​)2​	Free Amine (Trace)	Strongly Activating (o/p)	-0.83	Position 2 (Target)
−OCH3​	Neutral (Dominant)	Activating (o/p)	-0.27	Position 3 (Byproduct)
−NH+(CH3​)2​	Protonated (Dominant)	Strongly Deactivating (m)	+0.82	Position 3 (Byproduct)

The Kinetic Solution: The Nitrosation-Oxidation Pathway

To force the reaction to occur exclusively at the 2-position, we must use an electrophile that is completely unreactive toward the deactivated, protonated ring.

As demonstrated in seminal studies by Hodgson and Crook, nitrous acid ( HNO2​ ) acts as a highly selective nitrating agent[2]. The in situ generation of the nitrosonium ion ( NO+ ) provides a weak electrophile that ignores the protonated amine. It exclusively attacks the highly activated free amine at the 2-position (ortho to the dimethylamino group). Once the 2-nitroso intermediate is formed, subsequent oxidation by nitric acid yields the target 2-nitro product.

Mechanistic divergence in the nitration of 4-Methoxy-N,N-dimethylaniline based on electrophile.

Self-Validating Experimental Protocol

The following methodology is engineered as a self-validating system. Visual and chemical feedback loops are built into the protocol to ensure the nitrosation-oxidation pathway is actively dominating the reaction landscape.

Step 1: Substrate Solvation and Thermal Control

• Action: Dissolve 4-Methoxy-N,N-dimethylaniline (1.0 equiv) in concentrated H2​SO4​ (10 volumes) in a round-bottom flask. Cool the mixture to 0–5 °C using an ice-salt bath.

• Causality: Sulfuric acid acts as both the solvent and the proton source required to generate the nitrosonium ion in the next step. Strict thermal control prevents runaway oxidative degradation of the electron-rich aromatic ring[4].

• Validation Check: The substrate must dissolve completely to form a clear, pale solution. Any undissolved substrate will lead to heterogeneous localized heating during nitration.

Step 2: in situ Nitrosation (The Regioselective Trigger)

• Action: Add an aqueous solution of NaNO2​ (0.1 equiv) dropwise to the chilled mixture. Stir for 15 minutes.

• Causality: NaNO2​ reacts with H2​SO4​ to generate the weak electrophile NO+ . This ensures the initial electrophilic attack is kinetically controlled, targeting the 2-position of the free amine[2].

• Validation Check (Critical): The reaction mixture will exhibit a transient deep green/blue coloration . This color shift is the definitive optical signature of the 2-nitroso intermediate forming. If the solution remains pale, nitrosation has failed, and proceeding will yield the incorrect 3-nitro isomer.

Step 3: Oxidation to the Nitro Isomer

• Action: Slowly add a pre-chilled mixture of concentrated HNO3​ (1.1 equiv) and H2​SO4​ dropwise, maintaining the internal temperature below 5 °C. Stir for 30 minutes, then allow to warm to 15 °C.

• Causality: The nitric acid oxidizes the regioselectively placed nitroso group into the final nitro group.

• Validation Check: The deep green/blue color will gradually transition to a deep yellow/orange hue , confirming the oxidation of the nitroso group to the nitro moiety.

Step 4: Quenching and Neutralization

• Action: Pour the reaction mixture over vigorously stirred crushed ice. Slowly neutralize the highly acidic mixture using concentrated NH4​OH until the pH reaches 7.0–7.5.

• Causality: Ice quenches the reaction without inducing thermal spikes. Neutralization deprotonates the amine, drastically reducing the compound's solubility in water and forcing precipitation.

• Validation Check: Use pH paper to confirm a slightly basic pH. A bright yellow/orange precipitate of crude 4-Methoxy-2-nitro-N,N-dimethylaniline will crash out of the solution.

Step 5: Isolation and Analytical Validation

• Action: Filter the precipitate via vacuum filtration, wash with cold distilled water, and recrystallize from hot ethanol.

• Analytical Validation: Perform 1H NMR ( CDCl3​ ). The 2-nitro isomer will display a characteristic splitting pattern for the aromatic protons: a doublet of doublets for H-5, and two distinct doublets for H-3 and H-6, confirming the functional groups are at the 1, 2, and 4 positions.

Self-validating experimental workflow for regioselective nitrosation-oxidation.

References

• Title: US20080274907A1 - Fluorogenic pH sensitive dyes and their method of use Source: Google Patents URL

• Title: 244. Nitrous acid as a nitrating agent. Part II. The nitration of dimethyl-p-anisidine Source: Journal of the Chemical Society (Resumed) - RSC Publishing URL:[Link]

• Title: Reaction of aromatic amines with Cu(ClO4)2 in acetonitrile as a facile route to amine radical cation generation Source: ResearchGate URL:[Link]

Sources

• 1. US20080274907A1 - Fluorogenic ph sensitive dyes and their method of use - Google Patents [patents.google.com]
• 2. 244. Nitrous acid as a nitrating agent. Part II. The nitration of dimethyl-p-anisidine - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]

Protocols & Analytical Methods

Advanced Application Note: Synthesis of High-Performance Azo Dyes via 4-Methoxy-2-nitro-N,N-dimethylaniline Precursor

Executive Summary & Mechanistic Rationale

The design and synthesis of advanced azo dyes require precise control over the electronic properties of the aromatic precursors. 4-Methoxy-2-nitro-N,N-dimethylaniline is a highly functionalized, electron-rich aromatic system that serves as a powerful precursor for specialized azo colorants. However, because the primary amine is masked by a nitro group and the existing amine is N,N-dimethylated, this molecule cannot be directly diazotized.

To utilize this precursor, a two-stage transformation is mandatory: chemoselective reduction of the nitro group followed by diazotization of the newly formed primary amine. The strategic placement of the N,N-dimethylamino group (ortho to the new amine) and the methoxy group (meta to the new amine) provides profound electron density to the aromatic ring. Upon coupling, this electron-rich donor system creates a strong "push-pull" dipole across the azo linkage when paired with an electron-withdrawing or highly conjugated acceptor. This electronic communication results in significant bathochromic shifts (red-shifting) and enhanced tinctorial strength in the final dye.

Synthetic Workflow & Logic

The following workflow outlines the critical path from the nitroaromatic precursor to the final azo dye.

Figure 1: Synthetic workflow from 4-Methoxy-2-nitro-N,N-dimethylaniline to target azo dye.

Experimental Protocols & Causality

Protocol 1: Catalytic Reduction to 2-Amino-4-methoxy-N,N-dimethylaniline

Causality & Design Choice: While some literature protocols, such as those described in US Patent Application 2008/0274907 A1, perform the hydrogenation of 4-methoxy-2-nitro-N,N-dimethylaniline in the presence of acetic anhydride to trap the resulting amine as an acetamide[1], azo dye synthesis requires the free primary amine. Therefore, our protocol utilizes methanol as the solvent. Furthermore, Palladium on Carbon (Pd/C) is chosen over dissolving metal reductions (e.g., Fe/HCl) to prevent the electron-rich diamine product from chelating heavy metals, which complicates downstream purification and poses environmental hazards.

Step-by-Step Methodology:

• Preparation: Dissolve 10.0 g (51.0 mmol) of 4-methoxy-2-nitro-N,N-dimethylaniline in 150 mL of anhydrous methanol in a Parr hydrogenation flask.

• Catalyst Addition: Carefully add 1.0 g of 10% Pd/C (50% w/w water wet to prevent ignition of methanol vapors).

• Hydrogenation: Purge the vessel with nitrogen ( N2​ ) three times, followed by hydrogen ( H2​ ) three times. Pressurize the vessel to 40 psi with H2​ and agitate at room temperature for 4-6 hours.

• Self-Validating IPC: The starting material is a vibrant yellow. The reaction is deemed complete when the solution becomes colorless to pale brown and hydrogen uptake ceases. Confirm via TLC (Hexane:EtOAc 7:3).

• Workup: Filter the mixture through a pad of Celite to remove the catalyst. Wash the pad with 50 mL of methanol. Concentrate the filtrate under reduced pressure to yield the free amine as a sensitive, easily oxidizable oil that should be used immediately in the next step.

Protocol 2: Diazotization of the Free Amine

Causality & Design Choice: The newly formed 2-amino-4-methoxy-N,N-dimethylaniline is exceptionally electron-rich. Diazotization must be strictly controlled at 0–5°C to prevent the diazonium salt from decomposing into a phenol . Additionally, excess nitrous acid ( HONO ) must be quenched with sulfamic acid; failure to do so will result in the electrophilic nitrosation of the highly activated aromatic ring of the coupling component, generating dark, polymeric impurities .

Step-by-Step Methodology:

• Acidification: Dissolve the crude amine (~51.0 mmol) in 100 mL of distilled water containing 15 mL of concentrated hydrochloric acid (37%). Cool the solution to 0–5°C using an ice-salt bath.

• Nitrosation: Dissolve 3.87 g (56.1 mmol, 1.1 eq) of sodium nitrite ( NaNO2​ ) in 20 mL of cold water. Add this solution dropwise to the amine hydrochloride solution over 30 minutes, maintaining the internal temperature below 5°C.

• Self-Validating IPC: After stirring for 15 minutes post-addition, test the solution with starch-iodide paper. An immediate blue-black color confirms the presence of excess HONO , indicating the reaction is not reagent-limited.

• Quenching: Add solid sulfamic acid in 0.5 g increments until the starch-iodide test is negative. Keep the diazonium solution at 0°C and proceed immediately to coupling.

Protocol 3: Azo Coupling (Example with 2-Naphthol)

Causality & Design Choice: Coupling with phenols or naphthols operates under strict kinetic control dictated by pH. The reaction is performed at pH 9–10 to deprotonate 2-naphthol into the naphthoxide anion. The naphthoxide is orders of magnitude more nucleophilic than the neutral naphthol, driving the electrophilic aromatic substitution to completion rapidly before the diazonium salt can degrade.

Step-by-Step Methodology:

• Coupling Component Preparation: Dissolve 7.35 g (51.0 mmol) of 2-naphthol in 100 mL of 10% aqueous sodium hydroxide ( NaOH ). Cool to 0–5°C.

• Coupling Reaction: Vigorously stir the alkaline 2-naphthol solution and add the cold diazonium salt solution dropwise over 45 minutes. Maintain the pH between 9 and 10 by adding 10% NaOH as needed. A deep red/purple precipitate will form immediately.

• Self-Validating IPC: Dip a piece of filter paper into the reaction mixture. Spot the capillary rim of the liquid spreading on the paper with a drop of alkaline 2-naphthol. The absence of a new color ring confirms the complete consumption of the diazonium electrophile.

• Isolation: Stir for an additional 2 hours at room temperature. Filter the precipitated dye, wash extensively with distilled water until the filtrate is neutral, and dry in a vacuum oven at 60°C.

Quantitative Data & Analytical Validation

To ensure batch-to-batch reproducibility and structural integrity, the following analytical parameters must be monitored.

Table 1: Quantitative Data & Analytical Validation Parameters

Stage	Target Compound	Expected Yield	UV-Vis Absorbance Max ( λmax​ )	Key 1 H-NMR Shift Indicator ( CDCl3​ )	In-Process Control (IPC)
1. Reduction	2-Amino-4-methoxy-N,N-dimethylaniline	92–95%	~290 nm (loss of nitro n→π∗ )	Disappearance of Ar-H near 7.8 ppm; appearance of broad −NH2​ singlet ~3.8 ppm	TLC (Hexane:EtOAc 7:3); visual decolorization
2. Diazotization	2-(Dimethylamino)-5-methoxybenzenediazonium chloride	Quantitative (in situ)	~350 nm (diazonium π→π∗ )	N/A (unstable, must be used immediately)	Starch-iodide paper (positive, then quenched)
3. Azo Coupling	1-((2-(Dimethylamino)-5-methoxyphenyl)diazenyl)naphthalen-2-ol	85–88%	480–520 nm (solvent dependent)	Azo-shifted naphthyl protons >8.0 ppm; highly deshielded -OH	Filter paper spot test with alkaline 2-naphthol

References

• US Patent Application US20080274907A1.Fluorogenic pH sensitive dyes and their method of use. Google Patents.

• Zollinger, H. Color Chemistry: Syntheses, Properties, and Applications of Organic Dyes and Pigments. Wiley-VCH. URL:[Link]

• Smith, M. B., March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. John Wiley & Sons. URL:[Link]

Sources

• 1. US20080274907A1 - Fluorogenic ph sensitive dyes and their method of use - Google Patents [patents.google.com]

Application Notes &amp; Protocols: Leveraging 4-Methoxy-2-nitro-N,N-dimethylaniline in the Synthesis of Pharmaceutical Intermediates

Abstract

This technical guide provides a comprehensive overview of the synthetic utility of 4-Methoxy-2-nitro-N,N-dimethylaniline as a sophisticated building block for the preparation of key pharmaceutical intermediates. With a primary focus on the synthesis of substituted benzimidazoles—a core scaffold in numerous therapeutic agents—this document outlines detailed, field-proven protocols, explains the underlying chemical principles, and emphasizes critical safety considerations. The protocols are designed to be self-validating, ensuring reproducibility and high-purity outcomes for researchers and drug development professionals.

Introduction: The Strategic Value of 4-Methoxy-2-nitro-N,N-dimethylaniline

4-Methoxy-2-nitro-N,N-dimethylaniline is an aromatic compound distinguished by a unique arrangement of functional groups that render it a highly valuable precursor in multi-step organic synthesis. The molecule incorporates an electron-donating methoxy group and a powerful electron-withdrawing nitro group on an N,N-dimethylaniline core. This electronic configuration activates the molecule for specific transformations, most notably the reduction of the nitro group to form a vicinal diamine, which is the gateway to a rich variety of heterocyclic structures.

The primary application explored in this guide is its role as a precursor to 4-methoxy-N¹,N¹-dimethylbenzene-1,2-diamine. This diamine is a critical intermediate for constructing benzimidazole rings, a privileged scaffold found in a wide array of pharmaceuticals, including proton pump inhibitors, anthelmintics, and antihistamines.[1][2] The synthesis of omeprazole, a widely used proton pump inhibitor, relies on a similar substituted 1,2-phenylenediamine intermediate, highlighting the industrial relevance of this synthetic pathway.[3][4]

Physicochemical and Spectroscopic Data

A thorough understanding of the starting material's properties is fundamental to its effective use.

Property	Value
IUPAC Name	4-methoxy-N,N-dimethyl-2-nitroaniline
Molecular Formula	C₉H₁₂N₂O₃[5]
Molecular Weight	196.21 g/mol
CAS Number	13291-38-0
Appearance	Orange to red crystalline solid
Melting Point	65-69 °C
Solubility	Soluble in many organic solvents (e.g., Methanol, Ethanol, Ethyl Acetate, Dichloromethane). Sparingly soluble in water.

Note: Physical properties can vary slightly based on purity and crystalline form.

Spectroscopic Data	Characteristic Features
¹H NMR	Signals corresponding to aromatic protons, methoxy protons, and N,N-dimethyl protons.
¹³C NMR	Resonances for aromatic carbons, methoxy carbon, and N,N-dimethyl carbons.
FT-IR (cm⁻¹)	Characteristic peaks for N-O stretching (nitro group), C-O stretching (methoxy group), and aromatic C-H stretching.
Mass Spec (m/z)	Molecular ion peak corresponding to the compound's mass.[5]

Core Synthetic Application: Pathway to Benzimidazole Scaffolds

The most powerful application of 4-Methoxy-2-nitro-N,N-dimethylaniline in pharmaceutical synthesis is its conversion to substituted benzimidazoles. This transformation is typically a two-step process:

• Reduction of the Nitro Group: The ortho-nitro group is selectively reduced to an amine, yielding 4-methoxy-N¹,N¹-dimethylbenzene-1,2-diamine.

• Cyclization: The resulting diamine is condensed with a carboxylic acid derivative (or aldehyde followed by oxidation) to form the benzimidazole ring.

This pathway is highly valued for its efficiency and modularity, allowing for diverse substitutions on the final benzimidazole product.

Caption: General synthetic route to benzimidazoles.

Causality in Experimental Design: The Reduction Step

The reduction of the aromatic nitro group is the pivotal step. Several methods can achieve this transformation, but catalytic hydrogenation is often preferred in industrial and research settings for its cleanliness and high efficiency.

Reduction Method	Typical Reagents & Conditions	Advantages	Disadvantages
Catalytic Hydrogenation	H₂ gas, Pd/C or Pt/C catalyst, in a solvent like Methanol or Ethanol.[6][7][8]	High yield, clean reaction (byproduct is water), catalyst can be recycled.	Requires specialized pressure equipment; catalyst can be flammable.
Chemical Reduction	SnCl₂/HCl, Zn/NaOH, or Na₂S₂O₄.[3][9]	Does not require pressure equipment.	Often requires stoichiometric amounts of metal reagents, leading to significant waste; workup can be more complex.

Expert Insight: The choice of a Palladium on Carbon (Pd/C) catalyst is strategic. Palladium is highly effective for nitro group reductions and is generally chemoselective, leaving other functional groups on the aromatic ring intact under controlled conditions. The carbon support provides a high surface area for the reaction. Using a solvent like methanol or ethanol is ideal as they readily dissolve the starting material and are compatible with the hydrogenation process.

Detailed Experimental Protocols

Safety First: Before proceeding, consult the Safety Data Sheet (SDS) for all reagents. 4-Methoxy-2-nitro-N,N-dimethylaniline and its derivatives should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, within a well-ventilated fume hood.[10][11][12]

Protocol 1: Catalytic Hydrogenation to 4-Methoxy-N¹,N¹-dimethylbenzene-1,2-diamine

This protocol details the reduction of the nitro group using palladium on carbon as the catalyst.

Materials:

• 4-Methoxy-2-nitro-N,N-dimethylaniline

• 10% Palladium on Carbon (Pd/C), 50% wet

• Methanol (reagent grade)

• Hydrogen (H₂) gas supply

• Nitrogen (N₂) gas supply (for inerting)

• Celite™ or a similar filter aid

• Parr hydrogenator or a similar pressure vessel

• Standard laboratory glassware

• Rotary evaporator

Caption: Workflow for catalytic hydrogenation.

Step-by-Step Methodology:

• Reactor Charging: In a suitable pressure vessel (e.g., a Parr shaker bottle), dissolve 4-Methoxy-2-nitro-N,N-dimethylaniline (1.0 eq) in methanol (approx. 10-15 mL per gram of starting material).

• Catalyst Addition: Under a gentle stream of nitrogen, carefully add 10% Pd/C catalyst (50% wet, typically 1-5 mol% of Pd relative to the substrate). Causality Note: Adding the catalyst under an inert atmosphere is a critical safety step to prevent the dry, highly reactive catalyst from igniting upon contact with air and solvent vapors.

• System Purge: Securely seal the reaction vessel. Purge the system by pressurizing with nitrogen and then venting (repeat 3 times). Follow this by purging with hydrogen gas (repeat 3 times) to ensure the atmosphere is free of oxygen.

• Hydrogenation: Pressurize the vessel with hydrogen gas to the desired pressure (typically 40-60 psi). Begin vigorous stirring or shaking. The reaction is typically exothermic, and a slight temperature increase may be observed.

• Reaction Monitoring: The reaction progress can be monitored by the cessation of hydrogen uptake. Alternatively, the reaction can be periodically depressurized, purged with nitrogen, and a sample taken for analysis by Thin Layer Chromatography (TLC) to confirm the disappearance of the starting material.

• Work-up: Once the reaction is complete, depressurize the vessel and purge thoroughly with nitrogen.

• Catalyst Removal: Filter the reaction mixture through a pad of Celite™ to remove the palladium catalyst. Rinse the filter cake with a small amount of methanol to ensure complete recovery of the product. Safety Note: The filtered catalyst should not be allowed to dry completely as it can be pyrophoric. It should be kept wet and disposed of according to institutional safety guidelines.

• Isolation: Combine the filtrate and washings. Remove the solvent under reduced pressure using a rotary evaporator. The resulting crude 4-methoxy-N¹,N¹-dimethylbenzene-1,2-diamine is often of sufficient purity for the next step but can be further purified by recrystallization or chromatography if necessary.

Protocol 2: General Procedure for Benzimidazole Synthesis (Phillips Condensation)

This protocol describes the cyclization of the diamine with a carboxylic acid.

Materials:

• 4-Methoxy-N¹,N¹-dimethylbenzene-1,2-diamine (from Protocol 1)

• Carboxylic acid of choice (R-COOH, 1.0-1.2 eq)

• Polyphosphoric acid (PPA) or Eaton's reagent

• Saturated sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate or other suitable extraction solvent

• Anhydrous sodium sulfate (Na₂SO₄)

Step-by-Step Methodology:

• Reaction Setup: Combine the 4-methoxy-N¹,N¹-dimethylbenzene-1,2-diamine (1.0 eq) and the desired carboxylic acid (1.0-1.2 eq) in a round-bottom flask.

• Acid-Catalyzed Cyclization: Add Polyphosphoric acid (PPA) to the mixture to act as both the solvent and the dehydrating catalyst. Heat the mixture (typically 120-160 °C) with stirring for several hours.

• Reaction Monitoring: Monitor the reaction by TLC until the starting diamine is consumed.

• Quenching and Neutralization: Allow the reaction mixture to cool to room temperature. Carefully and slowly pour the mixture onto crushed ice. Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until effervescence ceases and the pH is basic (pH > 8). Causality Note: This quenching and neutralization step is crucial. It neutralizes the strong acid catalyst and precipitates the crude benzimidazole product, which is typically insoluble in aqueous base.

• Extraction: Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate (3 x volume).

• Drying and Concentration: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. Filter and concentrate the solvent using a rotary evaporator.

• Purification: The crude benzimidazole can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Trustworthiness: Safety & Handling

Handling 4-Methoxy-2-nitro-N,N-dimethylaniline and related nitroaromatic compounds requires strict adherence to safety protocols due to their potential toxicity.

• Exposure Controls: Always work in a well-ventilated chemical fume hood.[13]

• Personal Protective Equipment (PPE): Wear nitrile gloves, chemical safety goggles, and a flame-retardant lab coat.[11][13]

• Inhalation/Contact: Avoid breathing dust or vapors. Avoid contact with skin and eyes. In case of contact, wash the affected area immediately with copious amounts of water.[10][12]

• Disposal: Dispose of chemical waste according to local, state, and federal regulations. Do not allow the product to enter drains.[13]

References

• Benchchem. 4,5-Dimethoxy-2-nitroaniline | High-Purity Reagent.

• Thermo Fisher Scientific. SAFETY DATA SHEET.

• Fisher Scientific. SAFETY DATA SHEET.

• Fisher Scientific. 4 - SAFETY DATA SHEET.

• Sigma-Aldrich. SAFETY DATA SHEET.

• Thermo Scientific Chemicals. 4-Methoxy-2-nitroaniline, 99% 100 g.

• PubChem. 4-Methoxy-2-nitroaniline.

• Chemcia Scientific. MSDS of 4-Methoxy-N,N-dimethylaniline.

• Quick Company. Sustainable Chemical Process For Reduction Of 4 Methoxy 2 Nitroaniline.

• Benchchem. An In-depth Technical Guide to 4-methoxy-N,N-dimethylaniline.

• Sigma-Aldrich. 4-Methoxy-2-nitroaniline 98 96-96-8.

• PubChemLite. 4-methoxy-n,n-dimethyl-2-nitroaniline (C9H12N2O3).

• Eureka | Patsnap. Preparation method of 4-methoxy-2-nitroaniline.

• Rhodium.ws. Synthesis of Phenethylamines by Catalytic Hydrogenation of Nitrostyrenes.

• Google Patents. Process for the catalytic hydrogenation of aromatic nitro compounds.

• SpringerLink. An Outline to Preparation of Biological Active Benzimidazoles Using Microwave Approach.

• ACS Publications. Hitchhiker's Guide to the Preparation of Novel Benzimidazoline-Based n‑Type Dopants.

• Semantic Scholar. Catalytic Hydrogenation of Dimethylnitrobenzene to Dimethylaniline Over Pd/C Catalysts.

Sources

• 1. 4,5-Dimethoxy-2-nitroaniline | High-Purity Reagent [benchchem.com]
• 2. jchemrev.com [jchemrev.com]
• 3. Sustainable Chemical Process For Reduction Of 4 Methoxy 2 Nitroaniline [quickcompany.in]
• 4. Preparation method of 4-methoxy-2-nitroaniline - Eureka | Patsnap [eureka.patsnap.com]
• 5. PubChemLite - 4-methoxy-n,n-dimethyl-2-nitroaniline (C9H12N2O3) [pubchemlite.lcsb.uni.lu]
• 6. Synthesis of Phenethylamines by Catalytic Hydrogenation of Nitrostyrenes - [www.rhodium.ws] [chemistry.mdma.ch]
• 7. EP0825979B1 - Process for the catalytic hydrogenation of aromatic nitro compounds - Google Patents [patents.google.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 11. fishersci.com [fishersci.com]
• 12. fishersci.com [fishersci.com]
• 13. capotchem.cn [capotchem.cn]

Application Note: Reagents and Protocols for the Selective Reduction of 4-Methoxy-2-nitro-N,N-dimethylaniline

Executive Summary

The chemoselective reduction of highly functionalized nitroarenes is a critical transformation in medicinal chemistry and drug development. This application note provides validated, scalable protocols for the selective reduction of the nitro group in 4-Methoxy-2-nitro-N,N-dimethylaniline to yield 4-Methoxy- N1,N1 -dimethylbenzene-1,2-diamine . By analyzing the electronic and steric properties of the substrate, we establish causal links between reagent selection and experimental outcomes, ensuring high fidelity and yield while preventing side reactions such as dealkylation or bimolecular condensation.

Substrate Analysis & Mechanistic Causality

The substrate, 4-Methoxy-2-nitro-N,N-dimethylaniline, presents a unique chemoselectivity challenge due to the presence of three distinct functional groups on the aromatic ring:

• Methoxy Group (-OCH 3​ ): A strong electron-donating group (EDG). While generally stable to reductive conditions, it can be susceptible to cleavage under harsh Lewis acidic conditions.

• N,N-Dimethylamino Group (-N(CH 3​ ) 2​ ): Another strong EDG. Under aggressive catalytic hydrogenation conditions (e.g., high-pressure H 2​ with Pd/C at elevated temperatures), this group is vulnerable to oxidative degradation or dealkylation.

• Nitro Group (-NO 2​ ): The target reducible group.

The reduction of nitroarenes proceeds via a cascade of electron and proton transfer steps, passing through nitroso (-NO) and hydroxylamine (-NHOH) intermediates before yielding the primary amine[1]. Maintaining a neutral or mildly acidic environment is critical during this process; basic conditions promote the bimolecular condensation of nitroso and hydroxylamine intermediates, leading to unwanted azoxy, azo, or hydrazo byproducts[2]. Furthermore, utilizing a neutral reaction medium prevents the generation of environmentally unsustainable alkaline waste streams, which is a significant advantage for scale-up[3].

Mechanistic pathway of nitro group reduction to amine via nitroso and hydroxylamine intermediates.

Comparative Reagent Selection

To achieve optimal chemoselectivity, traditional harsh reagents (like SnCl 2​ , which generates heavy metal waste) are bypassed in favor of milder, highly selective systems[4]. The table below summarizes the quantitative data for three field-proven methodologies.

Method	Reagent System	Temp (°C)	Time (h)	Selectivity for -NO 2​	Est. Yield (%)	Key Advantage / Causality
Transfer Hydrogenation	Pd/C, NH 4​ HCO 2​ , MeOH	25–40	1–3	Excellent	>90%	Slow H 2​ release prevents dealkylation of the -N(CH 3​ ) 2​ group.
Modified Béchamp	Fe powder, NH 4​ Cl, EtOH/H 2​ O	80	3–5	Outstanding	85–95%	Mildly acidic pH prevents azoxy dimer formation; highly scalable.
Dissolving Metal	Zn dust, AcOH, THF	25	0.5–2	Good	80–90%	Rapid electron transfer; ideal for sterically hindered substrates.

Detailed Experimental Protocols

Protocol A: Catalytic Transfer Hydrogenation (Pd/C, Ammonium Formate)

Causality & Rationale: Ammonium formate decomposes on the palladium surface to generate hydrogen gas and carbon dioxide in situ. This provides a low, steady concentration of hydrogen, which is sufficiently potent to reduce the nitro group but too mild to trigger the dealkylation of the dimethylamino group.

Materials:

• 4-Methoxy-2-nitro-N,N-dimethylaniline (1.0 eq)

• 10% Palladium on Carbon (Pd/C, 10 wt% relative to substrate)

• Ammonium formate (NH 4​ HCO 2​ , 5.0 eq)

• Anhydrous Methanol (0.1 M)

Step-by-Step Methodology:

• Preparation: Charge a flame-dried round-bottom flask with 4-Methoxy-2-nitro-N,N-dimethylaniline and anhydrous methanol (0.1 M).

• Inert Atmosphere: Purge the solution with Argon for 5 minutes. Self-validation: Purging removes dissolved oxygen, preventing the ignition of Pd/C and the premature oxidation of the newly formed diamine.

• Catalyst Addition: Carefully add 10% Pd/C (10 wt%) to the stirring solution under a gentle stream of Argon.

• Hydrogen Donor Addition: Add ammonium formate (5.0 eq) in a single portion. Self-validation: Adding in one portion ensures the catalyst is not starved of hydrogen, which would stall the reaction at the hydroxylamine intermediate.

• Reaction: Stir the mixture at 25°C to 40°C. Monitor via TLC (Hexanes/EtOAc 1:1). The starting material presents as a bright yellow spot; the successful formation of the product is indicated by a highly polar, UV-active, non-yellow spot.

• Filtration: Once the starting material is consumed (typically 1.5–2 hours), filter the reaction mixture through a tightly packed pad of Celite to remove the Pd/C. Wash the pad thoroughly with excess methanol.

• Workup: Concentrate the filtrate in vacuo. Partition the residue between Ethyl Acetate and saturated aqueous NaHCO 3​ (to neutralize and remove residual formate salts). Extract the aqueous layer twice with EtOAc.

• Isolation: Dry the combined organic layers over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure to afford the target diamine.

Protocol B: Modified Béchamp Reduction (Iron Powder, Ammonium Chloride)

Causality & Rationale: Iron acts as the electron source while NH 4​ Cl provides a mildly acidic proton source. This avoids the use of strong acids (like HCl) or strong bases, preserving the methoxy ether and preventing bimolecular condensation[3].

Materials:

• 4-Methoxy-2-nitro-N,N-dimethylaniline (1.0 eq)

• Iron powder (325 mesh, 5.0 eq)

• Ammonium chloride (NH 4​ Cl, 3.0 eq)

• Ethanol / Water (3:1 v/v, 0.2 M)

Step-by-Step Methodology:

• Preparation: Suspend the substrate in a 3:1 mixture of Ethanol and Water (0.2 M) in a round-bottom flask equipped with a reflux condenser.

• Reagent Addition: Add NH 4​ Cl (3.0 eq) followed by Iron powder (5.0 eq).

• Heating: Heat the vigorously stirring mixture to 80°C. Self-validation: Vigorous stirring is mandatory as the reaction is heterogeneous; poor stirring will lead to incomplete reduction.

• Monitoring: Stir at 80°C for 3–4 hours. Monitor progress via LC-MS or TLC until the yellow color of the substrate completely dissipates.

• Hot Filtration (Critical Step): While the mixture is still hot (approx. 60°C), filter it through a pad of Celite to remove the iron oxide sludge (Fe 3​ O 4​ ). Causality: The product is an ortho-diamine, which can coordinate with iron or crystallize in the cold sludge. Hot filtration ensures maximum recovery.

• Workup: Wash the Celite pad with hot Ethyl Acetate. Concentrate the filtrate to remove the ethanol, then extract the remaining aqueous phase with EtOAc.

• Isolation: Wash the organic layer with brine, dry over Na 2​ SO 4​ , and concentrate to yield the pure diamine.

Quality Control & Troubleshooting

• Oxidation Sensitivity: The product, 4-Methoxy- N1,N1 -dimethylbenzene-1,2-diamine, is highly electron-rich and prone to rapid air oxidation (indicated by the product turning dark brown or black). Corrective Action: Store the isolated product under an Argon atmosphere at -20°C, or immediately convert it to its stable hydrochloride salt by bubbling anhydrous HCl gas through an ethereal solution of the product.

• Incomplete Reduction: If LC-MS indicates the presence of the hydroxylamine intermediate (M+16 relative to the amine), the transfer hydrogenation catalyst may be poisoned. Corrective Action: Filter the reaction, resubject to fresh Pd/C and ammonium formate, and increase the temperature to 40°C.

References

• Title: Sustainable Chemical Process For Reduction Of 4 Methoxy 2 Nitroaniline | Source: Quick Company | URL: 3

• Title: Reduction of nitro compounds | Source: Wikipedia | URL: 2

• Title: Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives | Source: MDPI | URL: 1

• Title: Nitro Reduction - Common Conditions | Source: Common Organic Chemistry | URL: 4

Sources

• 1. mdpi.com [mdpi.com]
• 2. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 3. Sustainable Chemical Process For Reduction Of 4 Methoxy 2 Nitroaniline [quickcompany.in]
• 4. Nitro Reduction - Common Conditions [commonorganicchemistry.com]

Prospecting 4-Methoxy-2-nitro-N,N-dimethylaniline for Organic Semiconductor Applications: A Technical Guide

This technical guide provides a comprehensive overview of 4-Methoxy-2-nitro-N,N-dimethylaniline, a molecule with potential yet-to-be-explored applications in the field of organic semiconductor materials. While direct applications in devices such as Organic Light-Emitting Diodes (OLEDs), Organic Photovoltaics (OPVs), or Organic Field-Effect Transistors (OFETs) are not yet established in peer-reviewed literature, its structural motifs—a substituted aniline core—are prevalent in high-performance organic electronic materials.

This document serves as a resource for researchers and materials scientists, offering a detailed look into the synthesis, and known properties of 4-Methoxy-2-nitro-N,N-dimethylaniline. Furthermore, by drawing parallels with structurally analogous compounds, we will explore its prospective applications and outline detailed protocols to encourage further investigation into its potential as an organic semiconductor.

Molecular Profile and Physicochemical Properties

4-Methoxy-2-nitro-N,N-dimethylaniline is an aromatic compound featuring a dimethylamino group and a methoxy group, both electron-donating, and a nitro group, which is strongly electron-withdrawing. This "push-pull" electronic structure is a common design strategy for creating organic molecules with interesting photophysical and electronic properties.

Table 1: Physicochemical Properties of 4-Methoxy-2-nitro-N,N-dimethylaniline

Property	Value	Reference
Molecular Formula	C₉H₁₂N₂O₃	[1]
Molecular Weight	196.21 g/mol
Appearance	Not specified in literature
Melting Point	Not specified in literature
Boiling Point	Not specified in literature
Solubility	Expected to be soluble in common organic solvents
Predicted XlogP	1.9	[1]

While experimental data on the frontier molecular orbital energies (HOMO/LUMO) and charge carrier mobility of 4-Methoxy-2-nitro-N,N-dimethylaniline are not currently available in the literature, theoretical calculations can provide initial estimates to guide experimental work. The presence of both electron-donating (methoxy, dimethylamino) and electron-withdrawing (nitro) groups suggests the potential for a tunable bandgap and significant intramolecular charge transfer character upon excitation.

Synthesis and Purification

The synthesis of substituted anilines is well-established in organic chemistry. A potential synthetic route to 4-Methoxy-2-nitro-N,N-dimethylaniline can be adapted from known procedures for similar compounds.

Protocol 1: Synthesis of 4-Methoxy-2-nitro-N,N-dimethylaniline

This protocol is a hypothetical adaptation based on standard organic synthesis methodologies for analogous compounds.

Materials:

• 4-Methoxy-2-nitroaniline

• Formaldehyde (37% aqueous solution)

• Formic acid (88-98%)

• Sodium bicarbonate

• Dichloromethane (DCM)

• Anhydrous magnesium sulfate

• Standard laboratory glassware

• Magnetic stirrer and heating mantle

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-Methoxy-2-nitroaniline (1.0 eq) in a minimal amount of formic acid.

• Reagent Addition: Slowly add an excess of formaldehyde solution (approximately 2.5 eq) to the flask.

• Reflux: Heat the reaction mixture to reflux (approximately 100-110 °C) and maintain for 8-12 hours. The progress of the reaction can be monitored by Thin-Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully neutralize the excess formic acid by the slow addition of a saturated sodium bicarbonate solution until effervescence ceases.

• Extraction: Extract the aqueous mixture with dichloromethane (3 x 50 mL).

• Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium sulfate. Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 4-Methoxy-2-nitro-N,N-dimethylaniline.

Causality Behind Experimental Choices:

• Eschweiler-Clarke Reaction: This classic method is chosen for its reliability in the N-methylation of primary and secondary amines using formaldehyde as the carbon source and formic acid as the reducing agent.

• Excess Reagents: Using an excess of formaldehyde and formic acid drives the reaction to completion, ensuring the full methylation of the amino group.

• Purification: Column chromatography is essential to remove any unreacted starting material, mono-methylated intermediate, and other byproducts, ensuring high purity of the final compound, which is critical for semiconductor applications.

Caption: Hypothetical perovskite solar cell architecture.

Donor Material in Organic Photovoltaics (OPVs)

Rationale: The push-pull nature of 4-Methoxy-2-nitro-N,N-dimethylaniline makes it a candidate for a donor material in a bulk-heterojunction (BHJ) OPV. The intramolecular charge transfer character could lead to broad absorption in the visible spectrum. When blended with a suitable acceptor material (like a fullerene derivative or a non-fullerene acceptor), efficient photoinduced electron transfer could occur at the donor-acceptor interface. The performance of such a device would strongly depend on the material's ability to form a favorable morphology with the acceptor, as well as its charge carrier mobility. [2][3]

Emitter or Host Material in Organic Light-Emitting Diodes (OLEDs)

Rationale: Many fluorescent and phosphorescent emitters used in OLEDs are based on molecules with donor-acceptor structures. The substituents on the aniline ring can significantly influence the emission color and quantum efficiency. [4]The combination of electron-donating and withdrawing groups in 4-Methoxy-2-nitro-N,N-dimethylaniline could result in a material with a high fluorescence quantum yield. Depending on its triplet energy level, it could also potentially serve as a host material for a phosphorescent dopant.

Characterization Protocols

To fully assess the potential of 4-Methoxy-2-nitro-N,N-dimethylaniline in organic semiconductor applications, a thorough characterization of its photophysical and electrochemical properties is essential.

Protocol 3: Photophysical Characterization

• UV-Visible Absorption Spectroscopy: Dissolve the compound in a suitable solvent (e.g., dichloromethane or toluene) at a known concentration. Record the absorption spectrum to determine the absorption maxima (λ_max) and the molar extinction coefficient.

• Photoluminescence Spectroscopy: Using the same solution, excite the sample at its absorption maximum and record the emission spectrum to determine the emission maximum (λ_em) and the Stokes shift.

• Fluorescence Quantum Yield Measurement: Determine the fluorescence quantum yield relative to a known standard (e.g., quinine sulfate in 0.1 M H₂SO₄).

Protocol 4: Electrochemical Characterization

• Cyclic Voltammetry (CV): Dissolve the compound in a suitable solvent (e.g., dichloromethane or acetonitrile) containing a supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate). Use a three-electrode setup (working, reference, and counter electrodes).

• HOMO and LUMO Estimation: Scan the potential to determine the onset of the first oxidation and reduction peaks. The HOMO and LUMO energy levels can be estimated from these potentials relative to the ferrocene/ferrocenium (Fc/Fc⁺) redox couple.

Conclusion and Future Outlook

4-Methoxy-2-nitro-N,N-dimethylaniline presents an intriguing molecular structure for exploration within the field of organic semiconductors. While its direct application has not yet been reported, the presence of electron-donating and -withdrawing groups on an aniline core is a promising feature for materials used in OLEDs, OPVs, and perovskite solar cells. The protocols and prospective applications detailed in this guide are intended to provide a foundational framework for researchers to investigate the potential of this and similar molecules. Future work should focus on the synthesis of high-purity material, a thorough characterization of its optoelectronic properties, and its incorporation into proof-of-concept devices to validate its performance as an organic semiconductor.

References

• Evaluating Fluorinated-Aniline Units with Functionalized Spiro[Fluorene-9,9′-Xanthene] as Hole-Transporting Materials in Perovskite Solar Cells and Light-Emitting Diodes. MDPI. [Link]

• Structure-property relationship of anilino-squaraines in organic solar cells. ResearchGate. [Link]

• N,N-Diarylanilinosquaraines and Their Application to Organic Photovoltaics. ACS Publications. [Link]

• 4-methoxy-n,n-dimethyl-2-nitroaniline (C9H12N2O3). PubChem. [Link]

• Organic Light-Emitting Diodes Based on Variously Substituted Pyrazoloquinolines as Emitting Material. ACS Publications. [Link]

Sources

• 1. PubChemLite - 4-methoxy-n,n-dimethyl-2-nitroaniline (C9H12N2O3) [pubchemlite.lcsb.uni.lu]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for In Vitro Assay Preparation Using 4-Methoxy-2-nitro-N,N-dimethylaniline Derivatives

Authored by: [Your Name], Senior Application Scientist

Introduction

Nitroaromatic compounds, a class of molecules integral to various industrial and pharmaceutical applications, have garnered significant interest in drug discovery and development. Their unique chemical properties, often associated with genotoxic potential, also make them valuable tools in designing specific in-vitro assays.[1] This guide focuses on the application of 4-Methoxy-2-nitro-N,N-dimethylaniline derivatives as chromogenic substrates in enzymatic assays. The presence of the nitro group and the aniline scaffold allows for the design of substrates that, upon enzymatic cleavage, release a colored product, providing a straightforward and quantifiable measure of enzyme activity.[2]

This document provides a comprehensive overview of the principles, protocols, and data interpretation for utilizing these derivatives in a typical enzyme inhibition assay. The methodologies outlined are designed to be robust and self-validating, ensuring high-quality, reproducible data for academic and industrial researchers.

Principle of the Assay

The core of this application lies in the enzymatic hydrolysis of a custom-synthesized 4-Methoxy-2-nitro-N,N-dimethylaniline derivative, which acts as a chromogenic substrate. In its intact form, the substrate is colorless or has minimal absorbance at a specific wavelength. Upon enzymatic cleavage at a specific site, the 4-Methoxy-2-nitro-N,N-dimethylaniline moiety is released as a product. This product is intensely colored, and its formation can be monitored spectrophotometrically by measuring the increase in absorbance at a characteristic wavelength, typically around 405 nm. The rate of color formation is directly proportional to the enzyme's activity.[2]

This principle can be effectively applied to screen for enzyme inhibitors. A decrease in the rate of color formation in the presence of a test compound indicates inhibition of the enzyme.

Featured Application: Screening for Inhibitors of a Hypothetical Protease "Nitroreductase-X"

For the purpose of this guide, we will detail a protocol for screening inhibitors of a hypothetical protease, which we will call "Nitroreductase-X." This enzyme is presumed to cleave a peptide or other labile bond conjugated to the 4-Methoxy-2-nitro-N,N-dimethylaniline derivative.

Experimental Workflow

The overall workflow for the enzyme inhibition screen is depicted below:

Caption: Workflow for the Nitroreductase-X inhibition assay.

Materials and Reagents

Table 1: Key Reagents and Equipment

Reagent/Equipment	Recommended Specifications
Enzyme	Purified recombinant Nitroreductase-X
Substrate	Custom-synthesized peptide-4-Methoxy-2-nitro-N,N-dimethylaniline conjugate
Test Compounds	Serial dilutions in a suitable solvent (e.g., DMSO)
Positive Control	Known inhibitor of Nitroreductase-X
Assay Buffer	50 mM HEPES, pH 7.5, 150 mM NaCl, 0.01% Tween-20
96-well plates	Clear, flat-bottom
Microplate reader	Capable of kinetic measurements at 405 nm

Reagent Preparation

• Enzyme Stock Solution: Prepare a 10X stock solution of Nitroreductase-X in assay buffer. The final concentration in the assay should be empirically determined to yield a linear reaction rate for at least 30 minutes.

• Substrate Stock Solution: Dissolve the 4-Methoxy-2-nitro-N,N-dimethylaniline derivative in a minimal amount of DMSO and then dilute with assay buffer to a 10X stock concentration. The final substrate concentration should ideally be at or near the Michaelis constant (Km) of the enzyme.

• Test Compound and Control Plates: Prepare a dilution series of the test compounds and the positive control inhibitor in an appropriate solvent like DMSO. Typically, a 10-point, 3-fold serial dilution is performed.

Detailed Experimental Protocol

This protocol is designed for a 96-well plate format with a final assay volume of 200 µL.

Step 1: Assay Plate Preparation

• Add 2 µL of each test compound dilution or control (DMSO for negative control, known inhibitor for positive control) to the appropriate wells of a 96-well plate.

• Add 178 µL of assay buffer to all wells.

Step 2: Enzyme Addition and Pre-incubation

• Add 20 µL of the 10X Nitroreductase-X stock solution to each well.

• Mix the plate gently on a plate shaker for 1 minute.

• Incubate the plate at 37°C for 15 minutes to allow the test compounds to interact with the enzyme.

Step 3: Reaction Initiation and Monitoring

• Initiate the enzymatic reaction by adding 20 µL of the 10X substrate stock solution to all wells.

• Immediately place the plate in a microplate reader pre-heated to 37°C.

• Measure the absorbance at 405 nm every minute for 30 minutes.

Data Analysis

• Calculate the reaction rate (V) for each well by determining the slope of the linear portion of the absorbance versus time curve (mOD/min).

• Calculate the percent inhibition for each concentration of the test compound using the following formula:

  % Inhibition = [1 - (Vinhibitor - Vblank) / (VDMSO - Vblank)] x 100%

  Where:

  • Vinhibitor is the reaction rate in the presence of the test compound.

  • Vblank is the reaction rate in a well with no enzyme (background).

  • VDMSO is the reaction rate in the presence of DMSO (no inhibition).

• Determine the IC50 value by plotting the percent inhibition against the logarithm of the test compound concentration and fitting the data to a four-parameter logistic equation.

Genotoxicity Assessment of Nitroaromatic Compounds

It is crucial to acknowledge that nitroaromatic compounds can have potential genotoxic effects, often through the metabolic reduction of the nitro group to reactive intermediates that can interact with DNA.[1] Therefore, a thorough assessment of the genotoxic potential of any new 4-Methoxy-2-nitro-N,N-dimethylaniline derivative is a critical step in its safety evaluation.

A standard battery of in vitro tests is recommended to assess the genotoxic potential, in compliance with regulatory guidelines.[1]

Recommended Genotoxicity Assays

• Bacterial Reverse Mutation Test (Ames Test - OECD 471): This test evaluates the potential of a substance to induce gene mutations in various strains of Salmonella typhimurium and Escherichia coli.[1]

• In Vitro Micronucleus Test: This assay detects both chromosome-breaking (clastogenic) and chromosome-lagging (aneugenic) effects of a test substance in mammalian cells.[1]

The workflow for a typical genotoxicity assessment is as follows:

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Solvent Systems for 4-Methoxy-2-nitro-N,N-dimethylaniline Recrystallization

This technical support guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical guidance on the recrystallization of 4-Methoxy-2-nitro-N,N-dimethylaniline. This document offers a comprehensive approach to solvent system selection and troubleshooting, grounded in established chemical principles and field-proven techniques.

Frequently Asked Questions (FAQs)

Q1: What are the key characteristics of an ideal solvent for the recrystallization of 4-Methoxy-2-nitro-N,N-dimethylaniline?

A1: The perfect solvent for recrystallizing 4-Methoxy-2-nitro-N,N-dimethylaniline should meet several criteria. Primarily, the compound should exhibit high solubility in the solvent at elevated temperatures (near the solvent's boiling point) and low solubility at cooler temperatures (room temperature or below).[1] This temperature-dependent solubility gradient is the cornerstone of effective recrystallization, as it allows for the dissolution of the compound when hot and its subsequent precipitation as pure crystals upon cooling, leaving impurities behind in the solvent.[1] Additionally, the solvent should not react chemically with the compound. The boiling point of the solvent should ideally be lower than the melting point of 4-Methoxy-2-nitro-N,N-dimethylaniline (123-126 °C) to prevent the compound from "oiling out" instead of crystallizing.[1][2]

Q2: What is a good starting point for solvent selection for 4-Methoxy-2-nitro-N,N-dimethylaniline?

A2: Based on the "like dissolves like" principle, polar solvents are generally a good starting point for polar molecules like 4-Methoxy-2-nitro-N,N-dimethylaniline. The presence of nitro and amino functional groups contributes to its polarity. Alcohols, such as ethanol and methanol, are often effective for nitroaromatic compounds.[1] For 4-Methoxy-2-nitro-N,N-dimethylaniline, ethanol is a promising initial choice. It is known to be a suitable solvent for this compound.[3] A mixed solvent system, particularly ethanol and water, is also highly recommended for similar nitroaniline compounds and can be very effective.[4]

Q3: When should I consider using a mixed solvent system?

A3: A mixed solvent system is employed when no single solvent provides the ideal solubility characteristics.[1] This is often the case when your compound is either too soluble in one solvent (even at low temperatures, leading to poor recovery) or poorly soluble in another (even at high temperatures, making dissolution difficult).[1] The goal is to create a solvent mixture where the compound is soluble when hot but insoluble when cold. For 4-Methoxy-2-nitro-N,N-dimethylaniline, an ethanol/water mixture is a prime candidate. The compound is soluble in ethanol, the "good" solvent, and less soluble in water, the "bad" solvent.

Q4: My recrystallized product is still colored. How can I remove colored impurities?

A4: Colored impurities are a common issue with nitroaniline compounds. These are often highly conjugated molecules that can be effectively removed by treating the hot solution with activated carbon (charcoal).[5] Activated carbon has a high surface area and adsorbs large, flat, conjugated molecules.[5] It is crucial to use a minimal amount of activated carbon, as it can also adsorb some of your desired product, leading to a lower yield. The charcoal is added to the hot, dissolved solution, stirred for a short period, and then removed by hot gravity filtration before the solution is cooled to induce crystallization.[5]

Troubleshooting Guide

This section addresses common problems encountered during the recrystallization of 4-Methoxy-2-nitro-N,N-dimethylaniline and provides actionable solutions.

Problem	Potential Cause(s)	Troubleshooting Steps
"Oiling Out" (Product separates as a liquid instead of crystals)	The melting point of the compound (123-126 °C) is lower than the boiling point of the solvent.[1][2] The solution is too concentrated. The rate of cooling is too rapid.	Select a solvent with a lower boiling point. Re-heat the solution to dissolve the oil, then add a small amount of additional hot solvent to decrease the saturation.[6] Allow the solution to cool more slowly. Insulating the flask can help.
No or Poor Crystal Formation	Too much solvent was used, resulting in a solution that is not supersaturated upon cooling.[6] The solution cooled too quickly.	Boil off some of the solvent to increase the concentration and then allow it to cool slowly again.[2] Induce crystallization by scratching the inside of the flask with a glass rod at the liquid's surface.[7] Add a "seed crystal" of pure 4-Methoxy-2-nitro-N,N-dimethylaniline.[7]
Low Recovery Yield	Too much solvent was used, and a significant amount of the product remains dissolved in the cold mother liquor.[2] The crystals were washed with a solvent that was not sufficiently cold, redissolving some of the product.[7] Premature crystallization occurred during hot filtration.	Use the minimum amount of hot solvent necessary for complete dissolution.[7] Ensure the solution is thoroughly cooled in an ice bath to maximize crystal formation. Always wash the collected crystals with a minimal amount of ice-cold solvent.[7] Pre-heat the filtration apparatus (funnel and receiving flask) to prevent the solution from cooling and crystallizing prematurely.
Crystals are Impure	The cooling process was too rapid, trapping impurities within the crystal lattice. The chosen solvent is not effective at separating the impurities from the desired compound.	Allow the solution to cool slowly and undisturbed. Rapid "crashing out" often leads to less pure crystals. Perform a second recrystallization with the same or a different solvent system. If impurities have very similar solubility profiles, other purification techniques like column chromatography may be necessary.

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization from Ethanol

This protocol is a standard procedure for recrystallizing a solid from a single solvent.

Materials:

• Crude 4-Methoxy-2-nitro-N,N-dimethylaniline

• Ethanol (95% or absolute)

• Erlenmeyer flask

• Heating source (hot plate or steam bath)

• Buchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Place the crude 4-Methoxy-2-nitro-N,N-dimethylaniline in an Erlenmeyer flask.

• Add a small amount of ethanol, just enough to create a slurry.

• Gently heat the mixture to the boiling point of ethanol while swirling.

• Add hot ethanol dropwise until the solid just dissolves. It is crucial to use the minimum amount of hot solvent.

• If the solution is colored, remove it from the heat and add a very small amount of activated carbon. Reheat to boiling for a few minutes.

• If activated carbon was used, perform a hot gravity filtration to remove it.

• Allow the clear solution to cool slowly to room temperature.

• Once crystals begin to form, place the flask in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of ice-cold ethanol.

• Dry the purified crystals.

Protocol 2: Mixed-Solvent Recrystallization from Ethanol/Water

This protocol is effective when a single solvent is not ideal.

Materials:

• Crude 4-Methoxy-2-nitro-N,N-dimethylaniline

• Ethanol

• Deionized water

• Erlenmeyer flask

• Heating source

• Buchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Dissolve the crude 4-Methoxy-2-nitro-N,N-dimethylaniline in the minimum amount of hot ethanol in an Erlenmeyer flask.

• While keeping the ethanol solution hot, add hot water dropwise until the solution becomes faintly cloudy (turbid). This indicates the saturation point has been reached.

• Add a few more drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• If necessary, treat with activated carbon and perform hot gravity filtration as described in Protocol 1.

• Allow the solution to cool slowly to room temperature.

• Once crystal formation is evident, place the flask in an ice bath to complete the crystallization.

• Collect the purified crystals by vacuum filtration.

• Wash the crystals with a small amount of a cold ethanol/water mixture.

• Dry the purified crystals.

Solvent System Optimization Workflow

The following diagram illustrates the decision-making process for selecting and optimizing a solvent system for the recrystallization of 4-Methoxy-2-nitro-N,N-dimethylaniline.

Caption: Decision workflow for solvent system optimization.

References

• Recrystallization. (n.d.).
• 4-methoxy-2-nitroaniline. (2025, August 20). ChemBK.
• Problems with Recrystallisations. (n.d.). University of York, Chemistry Teaching Labs.
• 4-Methoxy-2-nitroaniline 98 96-96-8. (n.d.). Sigma-Aldrich.
• "solvent selection for effective recrystallization of nitroaromatic compounds". (2025). Benchchem.
• PW 01: recrystallization. (n.d.). Abdelhafid BOUSSOUF University center of Mila.
• Synthesis of p-Nitroaniline. (2017, June 23). [Video]. YouTube.
• Hansen Solubility Parameters. (n.d.). Retrieved from a website explaining Hansen Solubility Parameters.
• Aryafard, M., Karimi, A., Harifi-Mood, A. R., & Minofar, B. (2020). 2-Methoxy-4-nitroaniline Solubility in Several Aqueous Solvent Mixtures: Determination, Modeling, and Preferential Solvation.
• 2-Methoxy-4-nitroaniline Solubility in Several Aqueous Solvent Mixtures: Determination, Modeling, and Preferential Solvation. (2020, April 22).
• Solubility of 4-Chloro-2-nitroaniline in Several Pure Solvents: Determination, Modeling, and Solvent Effect Analysis. (2019, December 19).
• Akay, S., Kayan, B., & Martínez, F. (2021). Solubility, dissolution thermodynamics and preferential solvation of 4-nitroaniline in (ethanol + water) mixtures. Physics and Chemistry of Liquids, 59(6), 956-968.
• Yalkowsky, S. H., & Valvani, S. C. (1994). Solubility of organic solutes in ethanol/water mixtures. Journal of pharmaceutical sciences, 83(12), 1735–1740.
• 3.5C: Charcoal. (2020, August 11). Chemistry LibreTexts.
• GROWTH AND CHARACTERIZATION OF PROMISING NLO CRYSTAL: META NITROANILINE. (n.d.). Rasayan Journal of Chemistry.
• Decolorization with Activated Carbon. (2025, April 7). Carbotecnia.
• Park, K. (2012). Experimental Determination of Hansen Solubility Parameters for Select POSS and Polymer Compounds as a Guide to POSS−Polymer Interaction. Macromolecules, 45(4), 2038–2046.
• Surface Tension, Hansen Solubility Parameters, Molar Volume, Enthalpy of Evaporation, and Molecular Weight of Selected Liquids. (n.d.). Accu Dyne Test.
• Brandrup, J., Immergut, E. H., & Grulke, E. A. (Eds.). (1999). Polymer Handbook (4th ed.). Wiley-Interscience.
• 4-methoxy-2-nitroaniline (C7H8N2O3). (n.d.). PubChemLite.
• 4-methoxy-N,N-dimethylaniline. (n.d.). Stenutz.
• HSP Basics | Practical Solubility Science. (n.d.). Prof Steven Abbott.
• Removal of color impurities from organic compounds. (1956). U.S.
• Decolorization with Activated Carbon in the Pharmaceutical Industry. (2023, September 4). Chiemivall.
• Practical and Sustainable Modification Method on Activated Carbon to Improve the Decolorization Process in the Acetaminophen Pharmaceutical Industry. (n.d.). PMC.

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Technical Support Center: Troubleshooting Incomplete Reduction of 4-Methoxy-2-nitro-N,N-dimethylaniline

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this comprehensive troubleshooting guide to address the specific challenges associated with the reduction of 4-Methoxy-2-nitro-N,N-dimethylaniline. This guide bypasses generic advice to focus on the exact steric and electronic phenomena dictating the success or failure of this specific transformation.

Mechanistic Overview & Root Cause Analysis

The reduction of 4-methoxy-2-nitro-N,N-dimethylaniline to 4-methoxy-N1,N1-dimethylbenzene-1,2-diamine is notoriously difficult due to a trifecta of molecular properties:

• Catalyst Poisoning: The starting material contains a highly Lewis-basic N,N-dimethylamino group. Nitrogen-containing functional groups strongly coordinate to the active sites of transition metal catalysts (like Pd or Pt), rendering them inactive and halting conversion 1.

• Steric Hindrance: Effective catalytic hydrogenation requires the nitroarene to adsorb flatly onto the catalyst surface. The bulky N,N-dimethylamino group positioned ortho to the nitro group physically obstructs this planar approach, severely reducing the reaction rate 2. Furthermore, specialized promoters are often required to mitigate flat adsorption issues in sterically hindered nitroaromatics 3.

• Electronic Stalling: Nitro reduction proceeds sequentially through nitroso (Ar-NO) and hydroxylamine (Ar-NHOH) intermediates 1. The methoxy and dimethylamino groups are strong electron-donating groups (EDGs), making the aromatic ring highly electron-rich. This alters the reduction potential, often causing the reaction to stall at the hydroxylamine intermediate because the final N-O bond cleavage becomes energetically unfavorable 4.

Mechanistic pathway of nitro reduction highlighting the rate-limiting hydroxylamine step.

Troubleshooting FAQs

Q: My reaction stalls, and LC-MS shows a mass of [M+16]+ relative to the desired product. What is this? A: This is the hydroxylamine intermediate. Nitro reduction proceeds via nitroso and hydroxylamine intermediates 1. Because your substrate is highly electron-rich, the reduction potential is altered, making the final N-O cleavage energetically demanding 4.

Q: I am using 10% Pd/C and H2 (balloon), but the starting material is barely consumed. Is my catalyst dead? A: Not necessarily. The presence of strongly coordinating nitrogen-containing functional groups can poison the catalyst 1. Additionally, the ortho-dimethylamino group prevents the planar adsorption of the nitroarene onto the catalyst surface, which is critical for efficient hydrogenation 2.

Q: How can I overcome catalyst poisoning without changing my entire synthetic route? A: If you must use catalytic hydrogenation, try adding an acidic modifier (e.g., acetic acid). Protonating the dimethylamino group prevents it from coordinating to the palladium surface. Alternatively, switching to a chemical reductant like SnCl₂/HCl is highly recommended for sterically hindered substrates 1.

Decision tree for troubleshooting incomplete nitroarene reduction workflows.

Validated Experimental Protocols

Protocol A: Acid-Modified Catalytic Hydrogenation (Pd/C)

Causality: Adding acetic acid protonates the N,N-dimethylamino group, converting it into an ammonium salt. This effectively masks its Lewis basicity, preventing it from coordinating to and poisoning the palladium active sites [[1]]().

• Dissolve 4-Methoxy-2-nitro-N,N-dimethylaniline (1.0 eq) in a 4:1 mixture of Ethanol and Glacial Acetic Acid.

• Purge the reaction vessel with inert gas (N₂ or Argon) for 5 minutes.

• Carefully add 10% Pd/C (15-20 wt% loading to overcome residual poisoning).

• Evacuate the flask and backfill with H₂ gas (Repeat 3x). Maintain under an H₂ atmosphere (a Parr shaker at 40-50 psi is recommended if balloon pressure fails).

• Stir vigorously at 40 °C for 12-16 hours.

• Validation Checkpoint: Before workup, sample an aliquot for LC-MS. The presence of a peak at m/z [M+16]+ indicates incomplete N-O bond cleavage (hydroxylamine). Do not stop the reaction until this peak transitions entirely to the [M+H]+ peak of the desired diamine.

• Filter the mixture through a pad of Celite to remove the catalyst. Wash the pad thoroughly with ethyl acetate.

• Concentrate under reduced pressure and neutralize carefully with saturated NaHCO₃ before final extraction.

Protocol B: Chemical Reduction using Tin(II) Chloride (SnCl₂)

Causality: SnCl₂ operates via an inner-sphere single-electron transfer mechanism in acidic media. This completely bypasses the surface-adsorption requirements of heterogeneous catalysis, making it immune to the steric hindrance caused by the ortho-dimethylamino group 1.

• Dissolve the nitroarene (1.0 eq) in Ethanol.

• Add Tin(II) chloride dihydrate (SnCl₂·2H₂O, 4.0-5.0 eq) to the solution 1.

• Add concentrated HCl (1.0 eq) to accelerate the reduction.

• Heat the mixture to 70 °C and stir for 2-4 hours. Monitor by TLC until the starting material is entirely consumed.

• Cool to room temperature.

• Validation Checkpoint: Carefully basify the mixture with 2M NaOH until pH > 9. Ensure the tin salts completely precipitate as white Sn(OH)₂/Sn(OH)₄ solids. Incomplete basification will result in tin emulsions that trap the product, drastically reducing yield.

• Filter the suspension through Celite, extract the aqueous filtrate with Ethyl Acetate, wash with brine, dry over Na₂SO₄, and concentrate.

Quantitative Data: Method Comparison

Parameter	Standard Pd/C Hydrogenation	Acid-Modified Pd/C Hydrogenation	SnCl₂/HCl Chemical Reduction
Mechanism	Heterogeneous surface catalysis	Heterogeneous surface catalysis	Homogeneous electron transfer
Susceptibility to Poisoning	Very High	Moderate (mitigated by acid)	None
Steric Tolerance	Low	Low to Moderate	High
Typical Yield (Hindered)	< 30%	70 - 85%	85 - 95%
Primary Byproducts	Hydroxylamine (stalled)	Hydroxylamine (if incomplete)	Tin emulsions (if poorly worked up)

References

• ACS Omega. Facile Transfer Hydrogenation of N-Heteroarenes and Nitroarenes Using Magnetically Recoverable Pd@SPIONs Catalyst. Available at:[Link]

• ACS Electrochemistry. Nitro Substrates in Reductive Electrosynthesis: A Review. Available at:[Link]

• OSTI. Highly selective IrMo/TiO2 catalyst for hydrogenation of nitroarenes. Available at: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. osti.gov [osti.gov]
• 4. pubs.acs.org [pubs.acs.org]

Minimizing unwanted byproducts during 4-Methoxy-2-nitro-N,N-dimethylaniline synthesis

This technical support guide is designed for researchers, scientists, and professionals in drug development engaged in the synthesis of 4-Methoxy-2-nitro-N,N-dimethylaniline. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate the complexities of this synthesis and minimize the formation of unwanted byproducts. Our approach is rooted in a deep understanding of the reaction mechanisms and practical, field-proven insights to ensure the integrity and success of your experiments.

Introduction: The Challenge of Regioselectivity

The synthesis of 4-Methoxy-2-nitro-N,N-dimethylaniline presents a classic challenge in electrophilic aromatic substitution. The starting material, 4-methoxy-N,N-dimethylaniline, possesses two powerful electron-donating groups: a methoxy (-OCH₃) and a dimethylamino (-N(CH₃)₂). Both groups activate the aromatic ring towards nitration and are ortho, para-directing. The key to a successful synthesis lies in controlling the regioselectivity to favor the introduction of the nitro group at the C2 position, ortho to the dimethylamino group and meta to the methoxy group, while avoiding the formation of isomeric and dinitrated byproducts.

This guide will address the common pitfalls of this reaction, providing you with the knowledge to optimize your reaction conditions and achieve a high yield of the desired product.

Frequently Asked Questions (FAQs)

Q1: Why is direct nitration of 4-methoxy-N,N-dimethylaniline so challenging?

A1: The high electron density of the aromatic ring, due to the combined activating effects of the methoxy and dimethylamino groups, makes the substrate highly susceptible to oxidation and multiple nitrations under harsh acidic conditions.[1] Furthermore, in a strong acidic medium like a nitric acid/sulfuric acid mixture, the basic dimethylamino group can be protonated to form a dimethylanilinium ion (-N⁺H(CH₃)₂). This protonated group is strongly deactivating and meta-directing, leading to the formation of the undesired 3-nitro isomer.[2][3]

Q2: What are the most common byproducts in this synthesis?

A2: The primary byproducts are typically:

• 4-Methoxy-3-nitro-N,N-dimethylaniline: This isomer arises from the meta-directing effect of the protonated dimethylamino group.

• Dinitrated products: The highly activated ring is prone to a second nitration, leading to compounds like 4-methoxy-2,6-dinitro-N,N-dimethylaniline.

• Oxidation products: The strong oxidizing nature of the nitrating agents can lead to the formation of colored, tarry byproducts, especially at elevated temperatures.[4]

Q3: Is a protecting group strategy necessary for this synthesis?

A3: While protecting groups are commonly used for the nitration of primary and secondary anilines to control reactivity and regioselectivity, this is not a straightforward option for the tertiary dimethylamino group. The strategy for this synthesis relies on careful control of reaction conditions to favor nitration on the unprotonated form of the starting material.

Q4: How can I monitor the progress of the reaction?

A4: Thin-layer chromatography (TLC) is an effective method for monitoring the reaction's progress. By spotting the reaction mixture alongside the starting material, you can observe the consumption of the reactant and the formation of the product and byproducts. A typical solvent system for TLC analysis would be a mixture of hexane and ethyl acetate. The product, being more polar than the starting material, will have a lower Rf value.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis and provides actionable solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low yield of the desired 2-nitro product	- Formation of a significant amount of the 3-nitro isomer due to protonation of the dimethylamino group.- Over-nitration leading to dinitrated byproducts.- Incomplete reaction.	- Use a milder nitrating agent or conditions that minimize the concentration of strong acid. For example, using nitric acid in acetic anhydride.- Carefully control the stoichiometry of the nitrating agent. A slight excess may be needed, but a large excess should be avoided.- Monitor the reaction by TLC to ensure it goes to completion. If the reaction stalls, a slight increase in temperature might be necessary, but with caution to avoid byproduct formation.
Formation of a dark, tarry reaction mixture	- Oxidation of the highly activated starting material or product.[4]- Reaction temperature is too high.	- Maintain a low temperature (typically 0-5 °C) throughout the addition of the nitrating agent.- Ensure the starting material is pure and free from any easily oxidizable impurities.
Difficult purification: Product and byproducts have similar polarity	- Isomeric byproducts, particularly the 3-nitro isomer, can have very similar polarities to the desired 2-nitro product.	- Optimize your column chromatography conditions. Experiment with different solvent systems (e.g., varying ratios of hexane/ethyl acetate or using dichloromethane) to achieve better separation.[5]- Consider using a gradient elution during column chromatography, starting with a less polar solvent system and gradually increasing the polarity.- Recrystallization can be effective if a suitable solvent system is found that selectively crystallizes the desired product.
Presence of dinitrated byproducts	- The reaction conditions are too harsh (e.g., high concentration of nitrating agent, high temperature).	- Use a stoichiometric amount of the nitrating agent.- Maintain a low reaction temperature.- Consider a shorter reaction time, monitoring closely with TLC.

Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for the synthesis and purification of 4-Methoxy-2-nitro-N,N-dimethylaniline.

Synthesis of 4-Methoxy-2-nitro-N,N-dimethylaniline

This protocol is adapted from established procedures for the nitration of activated aromatic systems.

Materials:

• 4-Methoxy-N,N-dimethylaniline

• Acetic anhydride

• Concentrated Nitric Acid (70%)

• Dichloromethane

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Standard laboratory glassware

• Magnetic stirrer and stirring plate

• Ice bath

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-methoxy-N,N-dimethylaniline (1 equivalent) in acetic anhydride (5-10 equivalents) at room temperature.

• Cool the solution to 0 °C in an ice bath.

• Slowly add concentrated nitric acid (1.1 equivalents) dropwise to the stirred solution, ensuring the temperature remains below 5 °C.

• After the addition is complete, continue to stir the reaction mixture at 0 °C for 1-2 hours. Monitor the reaction progress by TLC (e.g., using a 4:1 hexane:ethyl acetate eluent).

• Once the starting material is consumed, carefully pour the reaction mixture into a beaker containing ice and a saturated solution of sodium bicarbonate to neutralize the excess acid. Stir until effervescence ceases.

• Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with brine (2 x 30 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification Protocol: Column Chromatography

Materials:

• Crude 4-Methoxy-2-nitro-N,N-dimethylaniline

• Silica gel (for column chromatography)

• Hexane

• Ethyl acetate

• Standard column chromatography setup

Procedure:

• Prepare a slurry of silica gel in hexane and pack a chromatography column.

• Dissolve the crude product in a minimal amount of dichloromethane or the eluent and load it onto the top of the silica column.

• Elute the column with a solvent system of hexane and ethyl acetate. A starting gradient of 95:5 (hexane:ethyl acetate) is recommended. The polarity can be gradually increased to facilitate the separation of the components.

• Collect fractions and monitor them by TLC to identify the fractions containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 4-Methoxy-2-nitro-N,N-dimethylaniline as a solid.

Visualizing the Process

Reaction Workflow

Caption: Workflow for the synthesis of 4-Methoxy-2-nitro-N,N-dimethylaniline.

Byproduct Formation Pathways

Caption: Pathways leading to the desired product and common byproducts.

References

• Orton, K. J. P. On Nitration of Dimethylaniline in Presence of Acetic Acid or Acetic Anhydride. Journal of the Chemical Society, Transactions, 1907, 91, 1553-1566.
• Google Patents. Preparation method of 4-methoxy-2-nitroaniline. CN105884318A.
• Google Patents. Method for synthesizing 4-methoxy-2-nitroaniline by adopting continuous flow reactor. CN111704555A.

• Organic Syntheses. m-NITRODIMETHYLANILINE. 1947 , 27, 62. [Link]

• Chemistry Stack Exchange. Why does nitration of N,N-dimethylaniline occur at the meta position? [Link]

• Sdocuments. Experimental Procedures Preparation of N,N-dimethyl-4-nitrosoaniline. [Link]

• ResearchGate. Table 4 Reactions of 4-Methoxy-N,N-dimethylaniline (1d) with Chlo. [Link]

• PubChem. 4-methoxy-n,n-dimethyl-2-nitroaniline. [Link]

• ResearchGate. Synthesis of 4-nitroso-N, N-dimethylaniline. [Link]

• ResearchGate. Regioselective Nitration of N,N-Dialkylanilines Using Cerium(IV) Ammonium Nitrate in Acetonitrile. [Link]

• Beilstein Journals. Palladium-catalyzed regioselective C1-selective nitration of carbazoles. [Link]

• RSC Publishing. Photoinduced demethylation of 4-nitro-N,N-dimethylaniline. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. chemistry.du.ac.in [chemistry.du.ac.in]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Overcoming Aqueous Solubility Issues of 4-Methoxy-2-nitro-N,N-dimethylaniline

Welcome to the Formulation & Solubilization Support Center. As a Senior Application Scientist, I have curated this guide for researchers and drug development professionals struggling with the aqueous insolubility of 4-Methoxy-2-nitro-N,N-dimethylaniline .

Rather than relying on trial and error, this guide deconstructs the physicochemical barriers of the compound and provides causality-driven, self-validating protocols to ensure your assays remain robust and reproducible.

Part 1: Physicochemical Profiling (The "Why")

To solve a solubility problem, we must first understand the molecular antagonist. 4-Methoxy-2-nitro-N,N-dimethylaniline is notoriously difficult to solubilize in aqueous media due to a "perfect storm" of structural features:

• High Lipophilicity: The methoxy (-OCH₃) and dimethylamino (-N(CH₃)₂) groups contribute heavily to the molecule's hydrophobicity, thermodynamically favoring organic phases over the polar water network.

• Electronic Deactivation of the Amine: While aliphatic amines are easily protonated to form soluble salts, the N,N-dimethylamino group in this compound is positioned ortho to a strongly electron-withdrawing nitro (-NO₂) group. The nitro group pulls electron density away from the nitrogen lone pair via inductive and resonance effects, drastically lowering its pKa and rendering mild acidic pH adjustments useless.

Table 1: Physicochemical Properties & Solubilization Hurdles

Property	Characteristic	Impact on Aqueous Solubility
LogP (Estimated)	~2.5 - 3.5	Highly lipophilic; aggregates rapidly in polar solvents.
Amine pKa	< 2.0 (due to ortho-NO₂)	Resists protonation at physiological pH; traditional salt formation is unviable.
Hydrogen Bonding	Poor H-bond donor	Lacks polar protons to interact with the aqueous hydrogen-bond network.

Part 2: Troubleshooting Guides & FAQs

Q1: I dissolved 4-Methoxy-2-nitro-N,N-dimethylaniline in 100% DMSO, but it immediately precipitates when I dilute it into my assay buffer (PBS, pH 7.4). Why does this happen and how do I fix it? A: This is a classic "solvent-shift" precipitation. When the DMSO stock is diluted into water, the local concentration of DMSO drops rapidly. The highly lipophilic compound cannot be solvated by water and immediately nucleates into microcrystals. The Fix: You must use a co-solvent system coupled with a non-ionic surfactant. The co-solvent (DMSO) provides initial dissolution, while the surfactant (e.g., Tween 20) forms micelles that kinetically trap the hydrophobic molecules before they can aggregate. (See Protocol A).

Q2: I am conducting live-cell assays. The high concentrations of DMSO and Tween 20 required to keep the compound in solution are causing cell toxicity. What is the alternative? A: For biological assays sensitive to organic solvents and surfactants, supramolecular complexation using Cyclodextrins (CDs) is the gold standard. Specifically, 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) provides a lipophilic inner cavity that encapsulates the hydrophobic aromatic ring of the compound, while its hydrophilic exterior ensures excellent aqueous solubility . This "molecular shielding" eliminates the need for toxic co-solvents in the final assay. (See Protocol B).

Q3: I tried lowering the pH of my buffer to 3.0 to protonate the N,N-dimethylamine group and form a soluble salt, but it didn't work. Why? A: As noted in the physicochemical profile, the basicity of the N,N-dimethylamino group is severely compromised by the adjacent ortho-nitro group. You would need an extremely low, biologically incompatible pH (e.g., < 1.0) to force protonation. You must rely on micellar or cyclodextrin encapsulation instead.

Q4: Does adding a co-solvent to a cyclodextrin solution improve encapsulation? A: Yes, but it requires careful optimization. Research demonstrates that combining a co-solvent (like ethanol) with cyclodextrin can have a synergistic effect by increasing the intrinsic solubility of the nonpolar drug, thereby facilitating its entry into the CD cavity . However, excessive co-solvent can competitively bind the CD cavity or destabilize the complex . We recommend limiting ethanol to <10% (v/v) during the initial complexation phase.

Table 2: Comparison of Solubilization Strategies

Strategy	Max Aqueous Concentration	Toxicity Profile	Preparation Time	Best Application
100% DMSO Dilution	< 1 µM (Precipitates)	High (if >1% DMSO)	< 5 mins	Unsuitable for aqueous media
DMSO + Tween 20	~100 µM	Moderate (Surfactant lysis)	10 mins	Biochemical / Cell-free assays
HP-β-CD Complexation	> 1 mM	Low (Biocompatible)	36 - 48 hours	Live-cell / In vivo models

Part 3: Solubilization Workflows & Experimental Protocols

Decision Matrix

Figure 1: Decision matrix for selecting the optimal solubilization strategy.

Protocol A: Co-Solvent/Micellar Solubilization (For Biochemical Assays)

Mechanism: Kinetically trapping the lipophilic compound in surfactant micelles before solvent-shift precipitation occurs.

• Master Stock: Dissolve 4-Methoxy-2-nitro-N,N-dimethylaniline in 100% anhydrous DMSO to a concentration of 10 mM. Vortex until completely clear.

• Surfactant Addition: In a separate tube, prepare a 10% (v/v) Tween 20 solution in your target aqueous buffer (e.g., PBS).

• Pre-mixing (Critical Step): Add 10 µL of the 10 mM DMSO stock directly into 90 µL of the 10% Tween 20 buffer. Mix vigorously immediately. The surfactant must coat the drug molecules before the water forces nucleation.

• Final Dilution: Dilute this intermediate mixture 1:10 into your final assay buffer. (Final composition: 100 µM drug, 1% DMSO, 1% Tween 20).

• Self-Validation Step: Measure the absorbance of the final dilution at 600 nm (OD600) using a spectrophotometer. An OD600 > 0.05 indicates light scattering from micro-precipitates, meaning the surfactant ratio needs to be increased.

Protocol B: HP-β-CD Inclusion Complexation (For Live-Cell Assays)

Mechanism: Thermodynamically driving the hydrophobic aromatic ring into the lipophilic cavity of the cyclodextrin cone.

Figure 2: Step-by-step workflow for preparing HP-β-CD inclusion complexes.

• Preparation: Weigh out a 1:5 molar ratio of 4-Methoxy-2-nitro-N,N-dimethylaniline to HP-β-CD.

• Co-dissolution: Dissolve both powders in a minimal volume of a 10:90 Ethanol/Water mixture. The small amount of ethanol acts as a temporary co-solvent to increase the intrinsic solubility of the drug, facilitating its entry into the CD cavity .

• Equilibration: Stir the solution magnetically at 300 rpm for 24 to 48 hours at 25°C. This allows the thermodynamic equilibrium of the inclusion complex to fully establish.

• Solvent Removal: Remove the ethanol and water using a rotary evaporator, followed by lyophilization for 12 hours to obtain a dry, solid inclusion complex powder.

• Reconstitution: Dissolve the resulting powder in pure water or your biological buffer. Filter through a 0.22 µm PES syringe filter to remove any uncomplexed, precipitated drug.

• Self-Validation Step: Analyze the filtered, reconstituted solution via UV-Vis spectroscopy or HPLC. Compare the peak area against a standard curve of the drug prepared in 100% organic solvent to calculate the exact concentration of the successfully encapsulated API.

References

• Title: Combined effect of cosolvent and cyclodextrin on solubilization of nonpolar drugs. Source: Journal of Pharmaceutical Sciences (PubMed). URL: [Link][1]

• Title: Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug. Source: Scientia Pharmaceutica (MDPI). URL: [Link][2]

• Title: Supramolecular Complexation of Carbohydrates for the Bioavailability Enhancement of Poorly Soluble Drugs. Source: Pharmaceutics (PMC). URL: [Link][3]

Sources

• 1. Combined effect of cosolvent and cyclodextrin on solubilization of nonpolar drugs [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug [mdpi.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Optimal column chromatography conditions for purifying 4-Methoxy-2-nitro-N,N-dimethylaniline

Technical Support Center: Purification of 4-Methoxy-2-nitro-N,N-dimethylaniline

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals who require highly pure 4-Methoxy-2-nitro-N,N-dimethylaniline for downstream synthetic applications. Because this compound features a unique push-pull electronic system (an electron-donating methoxy group and an electron-withdrawing nitro group) alongside a sterically hindered tertiary amine, its chromatographic behavior requires specific optimization[1].

Below, you will find our field-tested troubleshooting FAQs, quantitative data summaries, and a self-validating experimental protocol to ensure successful purification.

Troubleshooting & FAQs

Q1: What is the optimal solvent system for purifying 4-Methoxy-2-nitro-N,N-dimethylaniline? A: The optimal mobile phase is a gradient of Hexane and Ethyl Acetate (Hexane:EtOAc), starting at 95:5 and gradually increasing to 85:15 (v/v) [2]. Causality: The target compound is moderately non-polar. The N,N-dimethylation masks the amine protons, eliminating the molecule's ability to act as a hydrogen bond donor. Consequently, it interacts very weakly with the stationary silica phase and elutes significantly faster than its primary or secondary amine precursors [3].

Q2: My target product is co-eluting with the starting material (4-Methoxy-2-nitroaniline). How can I resolve this? A: Co-elution in this context indicates that your initial mobile phase is too polar. Causality: The primary amine starting material (4-Methoxy-2-nitroaniline) possesses two N-H bonds that act as strong hydrogen bond donors, anchoring it to the silica gel. The N,N-dimethylated product lacks these donors [1]. To resolve the co-elution, decrease the initial polarity of your solvent system to Hexane:EtOAc 95:5. The target tertiary amine will elute first. Only after the target has fully eluted should you increase the EtOAc concentration to flush the retained starting material off the column [2].

Q3: I am observing severe band tailing (streaking) on the silica column. How do I fix this? A: Tailing is a classic symptom of basic amines interacting with the acidic silanol (Si-OH) groups present on standard normal-phase silica gel [4]. Causality: To prevent this ionic interaction, you must passivate the column. Add 1% to 2% (v/v) Triethylamine (TEA) to your mobile phase during the column packing and equilibration steps [4]. The TEA competitively binds to and neutralizes the acidic silanol sites, allowing your target tertiary amine to elute as a sharp, well-defined band.

Quantitative Data Summary

The following table summarizes the expected retention factors ( Rf​ ) for the target compound and its common synthetic precursor when evaluated on standard TLC silica gel 60 F254​ plates.

Compound	Structural Feature	Approx. Rf​ (Hexane:EtOAc 85:15)	Elution Order
4-Methoxy-2-nitro-N,N-dimethylaniline	Tertiary amine (No H-bond donors)	0.45 - 0.55	1 (Fastest)
4-Methoxy-2-nitroaniline (Precursor)	Primary amine (Strong H-bond donors)	0.15 - 0.25	2 (Slowest)

Experimental Protocol: Self-Validating Column Chromatography

This protocol utilizes a self-validating gradient approach to ensure high-purity isolation of 4-Methoxy-2-nitro-N,N-dimethylaniline.

Step 1: Mobile Phase Preparation & Column Passivation

• Prepare 500 mL of the initial mobile phase: Hexane:EtOAc (95:5 v/v).

• Add 5 mL of Triethylamine (TEA) to the mixture to achieve a ~1% TEA concentration [4]. Reasoning: This neutralizes the acidic silica to prevent amine streaking.

• Prepare a secondary eluent of Hexane:EtOAc (85:15 v/v) with 1% TEA for the later gradient stage.

Step 2: Column Packing (Slurry Method)

• Suspend the silica gel (typically 20-30 times the mass of your crude sample) in the 95:5 Hexane:EtOAc (1% TEA) solvent.

• Pour the slurry into the column in a single, continuous motion. Reasoning: The wet-packing method prevents air pockets and channeling, which cause band distortion.

• Drain the solvent until the liquid level is exactly parallel with the top of the silica bed.

Step 3: Sample Loading

• Dissolve your crude mixture in the absolute minimum volume of Dichloromethane (DCM) or the initial mobile phase.

• Carefully apply the dissolved sample evenly to the top of the silica bed using a long glass pipette.

• Drain the column just enough to pull the sample into the silica, then add a protective layer of pure sea sand (~1 cm) to prevent disturbing the bed during elution.

Step 4: Gradient Elution & Fraction Collection

• Begin eluting with the 95:5 Hexane:EtOAc (1% TEA) mobile phase. Collect fractions in standard test tubes.

• Monitor the fractions via TLC. The target 4-Methoxy-2-nitro-N,N-dimethylaniline will elute first as a distinct yellow/orange band.

• Once the target compound has fully eluted, switch to the 85:15 Hexane:EtOAc (1% TEA) mobile phase to flush the slower-moving primary amine impurities.

Step 5: System Validation (2D-TLC)

• To validate the purity of your combined fractions, perform a 2D-TLC. Spot the combined product on the bottom-left corner of a square TLC plate.

• Run the plate in Hexane:EtOAc (85:15). Remove, dry, rotate the plate 90 degrees, and run it again in the same solvent.

• Validation Check: A single spot lying exactly on the diagonal confirms absolute purity and the absence of co-eluting isomers or degradation products.

Purification Workflow Visualization

Workflow for the chromatographic separation of 4-Methoxy-2-nitro-N,N-dimethylaniline.

References

• Title: US20080274907A1 - Fluorogenic ph sensitive dyes and their method of use - Google Patents Source: Google Patents URL
• Title: Regioselective Nitration of N-Alkyl Anilines using tert-Butyl Nitrite under Mild Condition Source: ACS Publications URL
• Title: Metal-Free Protodeboronation of Electron-Rich Arene Boronic Acids and Its Application to ortho-Functionalization of Electron-Rich Arenes Using a Boronic Acid as a Blocking Group Source: ACS Publications URL
• Title: Thin Layer Chromatography - Chemistry LibreTexts Source: Chemistry LibreTexts URL

Technical Support Center: Distillation &amp; Thermal Stabilization of 4-Methoxy-2-nitro-N,N-dimethylaniline

Welcome to the Technical Support Center. This guide is engineered for researchers, process chemists, and drug development professionals handling the purification of 4-Methoxy-2-nitro-N,N-dimethylaniline . Nitroaromatic compounds present severe thermal hazards due to their high energy content and susceptibility to runaway exothermic decomposition[1]. This document provides a self-validating framework to ensure scientific integrity, maximum yield, and absolute laboratory safety.

Part 1: Core Principles & Causality (Why Degradation Occurs)

4-Methoxy-2-nitro-N,N-dimethylaniline features a highly reactive structural profile. The electron-donating methoxy (–OCH₃) and dimethylamino (–N(CH₃)₂) groups increase the electron density of the aromatic ring, while the nitro (–NO₂) group acts as a potent electron-withdrawing and oxidizing moiety.

When subjected to traditional distillation temperatures, the compound experiences severe thermal stress. Pure organic nitrocompounds decompose rapidly at high temperatures, exhibiting massive decomposition exotherms[2]. This degradation is often autocatalytic —meaning the initial decomposition generates heat and reactive intermediates (such as radicals or reduced nitrogen species) that exponentially accelerate further degradation[2]. Furthermore, trace impurities from upstream synthesis (e.g., residual acids, bases, or transition metals) act as catalysts, drastically lowering the onset temperature of this thermal decomposition[1].

To prevent this, the structural integrity of the molecule must be preserved by manipulating the thermodynamic environment—specifically, by utilizing ultra-low vacuum to lower the boiling point and minimizing the kinetic residence time using Short-Path Distillation (SPD)[3].

Caption: Logical relationship of thermal degradation and autocatalytic runaway in nitroaromatics.

Part 2: Quantitative Safety Margins & Operational Data

Before initiating any heating protocol, empirical validation of the compound's thermal boundaries is mandatory. The following table summarizes the critical parameters required to establish a self-validating safety margin.

Parameter	Safety Guideline / Value	Mechanistic Rationale
Calorimetry (DSC/TGA)	Mandatory before distillation	Identifies the exact onset temperature ( Tonset​ ) of exothermic decomposition. Nitroaromatics exhibit highly violent decompositions[4].
Max Operating Temp	Tonset​−100∘C	The "100-degree rule" provides a critical buffer against autocatalytic decomposition, accounting for thermal inertia and localized hot spots[4].
Operating Pressure	1×10−3 to 0.01 mbar	High vacuum exponentially lowers the boiling point, allowing vaporization well below the degradation threshold[5].
Residence Time	10 to 60 seconds	Short-path distillation minimizes the time the molecule spends in the heated zone, preventing kinetically driven degradation[3].
System Atmosphere	Inert (Nitrogen/Argon)	Prevents oxidative degradation and reduces the risk of explosive vapor-air mixtures.

Part 3: Troubleshooting Guide

Q: Why is my distillate turning dark or forming a tar-like residue in the boiling flask despite being under vacuum? A: This is a primary symptom of kinetic thermal degradation. Even if the temperature is below the decomposition onset, prolonged exposure to heat (long residence time) will cause the nitroaromatic compound to slowly polymerize or reduce[2]. Solution: Transition from a traditional batch distillation setup to a Short-Path Distillation (SPD) or Wiped-Film Evaporator (WFE). SPD reduces the vapor's journey to a few centimeters, cutting the heat exposure time from hours to mere seconds[6].

Q: I am experiencing sudden, unexplained pressure spikes during the distillation process. What is happening? A: Pressure spikes indicate outgassing (release of NOₓ, CO₂, or N₂ gases), which means your compound has begun to actively decompose and is overwhelming the vacuum pump[1]. Solution: Immediately halt heating and quench the system. Re-evaluate your batch for trace impurities (such as residual nitration acids or iron oxides), which are known to catalyze decomposition and lower the thermal stability of nitroaromatics[1].

Q: My compound exhibits an exothermic peak at 190°C on the DSC. Can I safely distill it at 130°C? A: No. According to established process safety standards for lab-scale nitroaromatic distillation, you must strictly adhere to the "100-degree rule." Your maximum operating temperature should be kept at least 100°C below the detected DSC onset temperature to prevent autocatalytic runaway[4]. You must increase your vacuum depth to bring the boiling point below 90°C.

Part 4: Standard Operating Procedure (SOP)

This step-by-step methodology ensures a self-validating workflow where analytical data dictates the physical parameters of the distillation.

High-Vacuum Short-Path Distillation (SPD) Protocol

• Pre-Distillation Thermal Profiling: Conduct Differential Scanning Calorimetry (DSC) on a small sample of the crude 4-Methoxy-2-nitro-N,N-dimethylaniline to determine the precise decomposition onset temperature ( Tonset​ ) and decomposition energy[4].

• Calculate Safety Margins: Apply the 100-degree rule. Set your maximum allowable evaporator temperature to Tonset​−100∘C [4]. If the required boiling point exceeds this limit, the distillation cannot proceed until a deeper vacuum is achieved.

• Apparatus Preparation: Assemble a Short-Path Distillation apparatus. Ensure all glassware is meticulously cleaned and neutralized to remove trace metals, salts, or acids that act as decomposition catalysts[1].

• Degassing: Load the crude mixture into the feed vessel. Apply a moderate vacuum at room temperature to remove dissolved oxygen and residual low-boiling solvents. This prevents "bumping" and sudden pressure losses during the main run.

• Vacuum Optimization: Engage a high-vacuum system (e.g., a turbomolecular or diffusion pump backed by a rotary vane pump) to achieve a system pressure of <0.01 mbar[6].

• Distillation: Gradually increase the evaporator temperature to the calculated safe boiling point. Maintain the condenser temperature high enough to prevent the product from crystallizing on the glass, but low enough to efficiently trap the vapor.

• Collection & Storage: Collect the purified product in a receiver flask shielded from light. Break the vacuum using ultra-pure Argon or Nitrogen to maintain an inert atmosphere.

Caption: Safety-validated workflow for the distillation of thermally sensitive nitroaromatic compounds.

Sources

• 1. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]
• 2. icheme.org [icheme.org]
• 3. How does short path distillation work? - Edwards Vacuum - UK [edwardsvacuum.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. hpcimedia.com [hpcimedia.com]
• 6. Short Path Distillation Complete Guide - Lab Unique [labuniquely.com]

Reference Data & Comparative Studies

HPLC method validation for quantifying 4-Methoxy-2-nitro-N,N-dimethylaniline purity

A Senior Application Scientist's Guide to High-Performance Liquid Chromatography (HPLC) Method Validation for the Quantification of 4-Methoxy-2-nitro-N,N-dimethylaniline Purity

In the landscape of pharmaceutical development and quality control, the purity of an active pharmaceutical ingredient (API) is paramount. This guide provides a comprehensive, experience-driven approach to validating a reverse-phase HPLC method for the accurate quantification of 4-Methoxy-2-nitro-N,N-dimethylaniline, a key intermediate in the synthesis of various pharmaceutical compounds. We will not only detail the "how" but, more importantly, the "why" behind each validation parameter, offering a comparison with an alternative method to underscore the critical impact of methodological choices.

The Analytical Challenge: Why a Validated Method is Non-Negotiable

4-Methoxy-2-nitro-N,N-dimethylaniline, with its polar functional groups, presents a unique set of challenges for chromatographic separation. A robust, validated HPLC method is essential to ensure that reported purity values are accurate and reproducible, directly impacting the safety and efficacy of the final drug product. This guide adheres to the principles outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines, the gold standard for validation of analytical procedures.

Method Selection: A Tale of Two Columns

To illustrate the importance of methodological optimization, we will compare two distinct approaches:

• Method A (Proposed Method): Utilizes a modern C18 column with a smaller particle size (2.7 µm) for enhanced resolution and efficiency.

• Method B (Alternative Method): Employs a traditional C18 column with a larger particle size (5 µm).

The comparative data presented throughout this guide will highlight how column selection and chromatographic conditions can significantly influence method performance.

Chromatographic Conditions

Parameter	Method A (Proposed)	Method B (Alternative)
Column	ACE Excel 3 C18, 100 x 4.6 mm, 2.7 µm	Phenomenex Luna C18, 150 x 4.6 mm, 5 µm
Mobile Phase	A: 0.1% Formic Acid in Water; B: Acetonitrile	A: 0.1% Formic Acid in Water; B: Acetonitrile
Gradient	30% B to 70% B over 10 min	30% B to 70% B over 15 min
Flow Rate	0.8 mL/min	1.0 mL/min
Column Temp.	35 °C	30 °C
Detection	UV at 254 nm	UV at 254 nm
Injection Vol.	5 µL	10 µL

The Validation Workflow: A Step-by-Step Guide

The validation of an analytical method is a systematic process to confirm that the procedure is suitable for its intended purpose. The following diagram illustrates the typical workflow.

Caption: A typical workflow for HPLC method validation, starting from method development and culminating in method implementation.

Specificity and Forced Degradation Studies

The "Why": Specificity is the ability to assess unequivocally the analyte in the presence of components which may be expected to be present, such as impurities, degradants, and matrix components. Forced degradation studies are performed to demonstrate that the method is stability-indicating.

Experimental Protocol:

• Prepare a stock solution of 4-Methoxy-2-nitro-N,N-dimethylaniline in a suitable solvent (e.g., acetonitrile).

• Subject the stock solution to the following stress conditions:

  • Acidic: 0.1 M HCl at 60 °C for 24 hours

  • Basic: 0.1 M NaOH at 60 °C for 24 hours

  • Oxidative: 3% H₂O₂ at room temperature for 24 hours

  • Thermal: 80 °C for 48 hours

  • Photolytic: UV light (254 nm) for 24 hours

• Analyze the stressed samples alongside an unstressed control sample.

• Evaluate the chromatograms for the resolution between the main peak and any degradation products. The peak purity of the main peak should also be assessed using a photodiode array (PDA) detector.

Comparative Data:

Parameter	Method A (Proposed)	Method B (Alternative)
Resolution (Main Peak vs. Closest Degradant)	2.5	1.8
Peak Purity Angle	< Threshold	> Threshold

Expert Insight: Method A demonstrates superior resolving power, which is crucial for accurately quantifying the API in the presence of degradation products. The smaller particle size of the column in Method A leads to sharper peaks and better separation.

Linearity and Range

The "Why": Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

Experimental Protocol:

• Prepare a series of at least five concentrations of the analyte, typically ranging from 50% to 150% of the target concentration.

• Inject each concentration in triplicate.

• Plot the mean peak area against the concentration and perform a linear regression analysis.

Comparative Data:

Parameter	Method A (Proposed)	Method B (Alternative)
Correlation Coefficient (r²)	0.9998	0.9991
Y-intercept	Close to zero	Significant deviation
Residual Plot	Random distribution	Patterned distribution

Expert Insight: A correlation coefficient greater than 0.999 is generally considered acceptable. The random distribution of residuals in Method A indicates a better fit of the linear model.

Accuracy

The "Why": Accuracy is the closeness of the test results obtained by the method to the true value. It is typically assessed by spiking a placebo with known amounts of the analyte at different concentration levels.

Experimental Protocol:

• Prepare placebo samples spiked with the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare each concentration level in triplicate.

• Analyze the samples and calculate the percentage recovery.

Comparative Data:

Concentration Level	Method A (% Recovery)	Method B (% Recovery)
80%	99.5%	97.8%
100%	100.2%	101.5%
120%	99.8%	103.2%

Expert Insight: Method A shows higher and more consistent recovery across the tested range, indicating a more accurate method.

Precision

The "Why": Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two levels: repeatability and intermediate precision.

Caption: The two main components of precision in method validation.

Experimental Protocol:

• Repeatability (Intra-day precision): Analyze six replicate samples of the same concentration on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision (Inter-day precision): Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

Comparative Data:

Parameter	Method A (%RSD)	Method B (%RSD)
Repeatability	0.5%	1.2%
Intermediate Precision	0.8%	1.9%

Expert Insight: A lower relative standard deviation (%RSD) indicates higher precision. Method A is significantly more precise, which is a direct result of the improved peak shape and resolution provided by the modern column technology.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The "Why": The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

Experimental Protocol:

There are several methods to determine LOD and LOQ. The signal-to-noise ratio method is often used:

• Determine the signal-to-noise ratio for a series of low-concentration solutions.

• LOD is typically defined as a signal-to-noise ratio of 3:1.

• LOQ is typically defined as a signal-to-noise ratio of 10:1.

Comparative Data:

Parameter	Method A	Method B
LOD	0.01 µg/mL	0.05 µg/mL
LOQ	0.03 µg/mL	0.15 µg/mL

Expert Insight: The lower LOD and LOQ of Method A make it more suitable for the detection and quantification of trace-level impurities.

Robustness

The "Why": Robustness is a measure of a method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Experimental Protocol:

• Introduce small, deliberate variations to the method parameters, one at a time. Examples include:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 2 °C)

  • Mobile phase composition (± 2%)

• Analyze a sample under each of the modified conditions.

• Evaluate the effect on system suitability parameters (e.g., resolution, tailing factor, theoretical plates).

Comparative Data:

Parameter Varied	Method A (% Change in Resolution)	Method B (% Change in Resolution)
Flow Rate (+0.1 mL/min)	2%	8%
Column Temp (+2 °C)	1%	5%

Expert Insight: Method A demonstrates greater robustness, meaning it is less susceptible to minor variations that can occur during routine use.

System Suitability

The "Why": System suitability testing is an integral part of many analytical procedures. The tests are based on the concept that the equipment, electronics, analytical operations, and samples to be analyzed constitute an integral system that can be evaluated as such.

Experimental Protocol:

• Before each run, inject a standard solution multiple times (e.g., five replicates).

• Calculate the following parameters:

  • Tailing factor: Should be ≤ 2.

  • Theoretical plates: Should be > 2000.

  • %RSD of peak areas: Should be ≤ 2.0%.

Comparative Data:

Parameter	Method A	Method B
Tailing Factor	1.1	1.6
Theoretical Plates	15000	8000
%RSD of Peak Areas	0.3%	0.9%

Expert Insight: Method A consistently meets and exceeds the system suitability criteria, ensuring the validity of the results for each analytical run.

Conclusion: An Informed Decision for Reliable Results

This comprehensive guide has demonstrated the validation of an HPLC method for quantifying the purity of 4-Methoxy-2-nitro-N,N-dimethylaniline. Through a systematic evaluation of all ICH Q2(R1) validation parameters, we have shown that Method A, which utilizes a modern C18 column with a smaller particle size, is superior to the alternative Method B in terms of specificity, linearity, accuracy, precision, sensitivity, and robustness.

For researchers, scientists, and drug development professionals, the choice of a well-validated analytical method is a cornerstone of reliable and reproducible results. This guide serves as a practical framework for not only executing the validation process but also for understanding the scientific principles that underpin each step.

References

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• United States Pharmacopeia. (n.d.). <621> Chromatography. Retrieved from [Link]

Comparing catalytic reduction agents for 4-Methoxy-2-nitro-N,N-dimethylaniline

An in-depth analysis of the catalytic reduction of 4-Methoxy-2-nitro-N,N-dimethylaniline requires more than a standard hydrogenation protocol. As a Senior Application Scientist, I approach this specific transformation by analyzing the substrate's unique structural challenges: the steric bulk of the ortho-N,N-dimethylamino group and the extreme oxidative lability of the resulting electron-rich 1,2-diamine.

This guide objectively compares the performance of leading heterogeneous catalysts for this reduction, providing mechanistic insights, comparative data, and self-validating experimental protocols designed for high-yield synthesis.

Mechanistic Pathway & Structural Challenges

The reduction of 4-Methoxy-2-nitro-N,N-dimethylaniline to 4-Methoxy-N1,N1-dimethylbenzene-1,2-diamine proceeds through a well-documented surface sequence on heterogeneous metals [1]. However, the adjacent N,N-dimethyl group forces the nitro group out of coplanarity with the aromatic ring. This steric clash impedes the initial adsorption of the nitro moiety onto the planar catalyst surface, often necessitating higher hydrogen pressures than unhindered nitroarenes.

Furthermore, the stepwise reduction passes through nitroso and hydroxylamine intermediates. If the catalyst is insufficiently active or hydrogen transfer is slow, these intermediates can diffuse off the catalyst and condense to form unwanted azoxy or azo dimers [2].

Catalytic reduction pathway of 4-Methoxy-2-nitro-N,N-dimethylaniline to its diamine.

Comparative Analysis of Catalytic Agents

Selecting the right catalyst involves balancing kinetic activity against chemoselectivity and downstream stability. Below is a head-to-head comparison of the primary catalytic agents used for this class of molecules.

• Palladium on Carbon (Pd/C): The gold standard for rapid reduction. Pd/C exhibits the lowest activation energy for nitro reduction [2]. Patent literature specifically demonstrates the successful reduction of 4-Methoxy-2-nitro-N,N-dimethylaniline using 10% Pd/C at 40–45 psi [3]. Its high activity overcomes the ortho-steric hindrance effectively.

• Raney Nickel: A highly economical, non-precious metal alternative. While it requires slightly higher pressures and longer reaction times due to lower intrinsic activity compared to Pd/C, it is highly robust against poisoning by the tertiary amine group [2].

• Platinum on Carbon (Pt/C): While highly chemoselective (preventing ring hydrogenation or N-demethylation), Pt/C is generally slower for sterically hindered nitro groups and is usually reserved for substrates containing reducible halogens, which is not applicable here.

Quantitative Performance Data

Catalyst System	Typical Loading	H₂ Pressure	Temp (°C)	Avg. Reaction Time	Expected Yield	Primary Advantage
10% Pd/C	5–10 wt%	40–45 psi	20–25	4–20 h	>90%	Highest kinetic activity; overcomes steric bulk.
Raney Nickel	10–20 wt%	50–100 psi	40–50	12–24 h	80–85%	Cost-effective for scale-up; resists amine poisoning.
5% Pt/C	1–5 wt%	30–50 psi	20–25	18–36 h	~80%	High chemoselectivity; minimizes side reactions.

Experimental Workflows & Self-Validating Protocols

Protocol A: Reductive Acetylation (In-Situ Trapping)

This protocol, adapted from fluorogenic dye synthesis [3], traps the unstable diamine as an acetamide immediately upon formation, preventing oxidation.

• Preparation: In a Parr hydrogenation vessel, dissolve 8.00 g (40.8 mmol) of 4-Methoxy-2-nitro-N,N-dimethylaniline in a solvent mixture of CHCl₃ (100 mL) and Acetic Anhydride (50 mL).

• Catalyst Addition: Under a strict nitrogen sweep, carefully add 1.8 g of 10% Pd/C. Causality: The nitrogen sweep is critical because dry Pd/C can ignite solvent vapors.

• Hydrogenation: Purge the vessel with H₂ gas three times. Pressurize to 40–45 psi and agitate at room temperature for 20 hours.

• Self-Validation (IPC): Withdraw a 50 µL aliquot, quench in methanol, and analyze via LC-MS. Validation metric: The reaction is only complete when the mass corresponding to the hydroxylamine intermediate (M+16 relative to the amine) is entirely absent. Premature termination will ruin the yield.

• Workup: Filter the catalyst through a tightly packed Celite pad under a nitrogen blanket. Rotoevaporate the filtrate under high vacuum to isolate the acetylated product.

Protocol B: Free-Base Isolation (Using Raney Nickel)

Used when the free diamine is strictly required for immediate downstream coupling.

• Preparation: Dissolve the substrate in degassed Methanol or Ethanol.

• Catalyst Addition: Add aqueous Raney Nickel slurry (15 wt% relative to substrate). Causality: Raney Ni must never be allowed to dry out, as it is highly pyrophoric [2].

• Hydrogenation: Pressurize to 60 psi H₂ and heat to 40 °C to overcome the lower intrinsic activity of Ni compared to Pd.

• Workup: Filter through Celite under strict argon. Immediately use the resulting solution in the next synthetic step without concentrating to dryness, as the concentrated free base will rapidly oxidize in air.

Self-validating experimental workflow for the catalytic reduction of hindered nitroarenes.

Conclusion & Catalyst Recommendation

For research-scale synthesis and drug development where time and yield are paramount, 10% Pd/C is the superior choice. Its high kinetic activity easily overcomes the steric hindrance of the ortho-N,N-dimethyl group. When coupled with an in-situ trapping agent like acetic anhydride [3], it completely bypasses the oxidative instability of the resulting 1,2-diamine. Raney Nickel remains a viable, cost-effective alternative for industrial scale-up, provided the facility is equipped to handle pyrophoric slurries and higher operational pressures.

References

• Title: Aromatic Reductions: Nitrobenzene → Aniline Source: OrgoSolver URL: [Link]

• Title: US20080274907A1 - Fluorogenic pH sensitive dyes and their method of use Source: Google Patents URL

Mass spectrometry fragmentation pattern of 4-Methoxy-2-nitro-N,N-dimethylaniline vs its isomers

Comprehensive Mass Spectrometry Comparison: 4-Methoxy-2-nitro-N,N-dimethylaniline vs. Isomers

Executive Summary

In drug development and synthetic organic chemistry, distinguishing between positional isomers of substituted anilines is a critical quality control step. For 4-Methoxy-2-nitro-N,N-dimethylaniline (Exact Mass: 196.08 Da) and its isomers (e.g., the 3-nitro and 4-nitro analogues), standard chromatographic retention times often overlap. However, Mass Spectrometry (MS)—specifically Electron Ionization (EI-MS)—provides an unambiguous, objective method for differentiation. This guide compares the fragmentation patterns of these isomers, demonstrating how the "ortho effect" serves as a definitive structural diagnostic tool.

Mechanistic Principles: The "Ortho Effect"

The fundamental causality behind the divergent mass spectra of these isomers lies in the spatial arrangement of their functional groups.

In 4-Methoxy-2-nitro-N,N-dimethylaniline , the nitro group is positioned ortho to the N,N-dimethylamino moiety. Upon electron ionization (EI), the proximity of these groups facilitates a highly specific intramolecular rearrangement [1].

• Hydrogen Abstraction : The oxygen atom of the ionized nitro group abstracts a hydrogen atom from one of the adjacent N-methyl groups. This reaction proceeds via a sterically favored six-membered cyclic transition state [2].

• Radical Expulsion : The immediate consequence of this hydrogen abstraction is the rapid expulsion of a hydroxyl radical (•OH), generating a highly stable product ion at m/z 179 ([M - 17]+). This peak typically dominates the spectrum as the base peak.

Conversely, in the meta (3-nitro) and para (4-nitro) isomers, the distance between the nitro and dimethylamino groups precludes this cyclic transition state. Lacking this low-energy degradation pathway, these isomers undergo standard nitroaromatic fragmentation, characterized by the cleavage of the C-N or N-O bonds to expel a nitroso radical (•NO, [M - 30]+) or a nitro radical (•NO2, [M - 46]+) [3].

Divergent MS fragmentation pathways of 4-Methoxy-2-nitro-N,N-dimethylaniline and its isomers.

Quantitative Data Comparison

The table below summarizes the expected relative abundances of diagnostic fragment ions under standard 70 eV EI-MS conditions.

Table 1: Comparative EI-MS Fragmentation Profile (70 eV)

Fragment Ion	m/z Value	4-Methoxy-2-nitro-N,N-dimethylaniline (Ortho)	4-Methoxy-3/4-nitro-N,N-dimethylaniline (Meta/Para)	Mechanistic Origin
Molecular Ion [M]+•	196	Moderate (15-30%)	Moderate (15-30%)	Intact radical cation
[M - •OH]+	179	Base Peak (100%)	Absent or < 5%	Ortho-effect: H-abstraction from N-methyl
[M - H2O]+•	178	High (40-60%)	Absent or < 5%	Consecutive loss from [M-OH]+
[M - •NO]+	166	Low (< 10%)	High (60-100%)	Standard nitro group cleavage
[M - •NO2]+	150	Low (< 10%)	High (40-80%)	Standard nitro group cleavage
[M - •CH3]+	181	Moderate (10-20%)	Moderate (10-20%)	Cleavage of methoxy or N-methyl group

Experimental Protocol: Self-Validating GC-EI-MS Workflow

To ensure absolute confidence in isomer assignment, the analytical protocol must be a self-validating system. Mass spectrometers can exhibit varying degrees of in-source fragmentation depending on their tuning parameters. Therefore, running an internal control is mandatory to verify that the instrument's electron ionization energy is optimally transferring enough internal energy to drive the ortho-directed rearrangement without causing excessive secondary fragmentation.

Step 1: Instrument Tuning and Calibration

• Tune the GC-MS system using Perfluorotributylamine (PFTBA) to ensure standard mass axis calibration and relative abundance targets (m/z 69, 219, 502).

Step 2: System Self-Validation (Critical Step)

• Inject a known standard of 2-nitro-N,N-dimethylaniline (a simpler analogue).

• Validation Check : Confirm that the[M - 17]+ peak (m/z 149 for this standard) is the base peak (>90% relative abundance). If this peak is suppressed, the instrument is not properly tuned to observe the ortho effect. Adjust the electron energy (target: 70 eV) and source temperature (target: 230°C) until the base peak is achieved.

Step 3: Sample Preparation

• Dissolve 1.0 mg of the synthesized 4-Methoxy-2-nitro-N,N-dimethylaniline (or unknown isomer mixture) in 1.0 mL of LC-MS grade ethyl acetate.

• Dilute 1:100 to prevent detector saturation and minimize ion-molecule reactions in the source.

Step 4: Chromatographic Separation & Acquisition

• Column : 5% phenyl-methylpolysiloxane (e.g., HP-5MS), 30 m × 0.25 mm × 0.25 µm.

• Carrier Gas : Helium at a constant flow of 1.0 mL/min.

• Oven Program : 80°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

• Data Acquisition : Acquire MS data in full scan mode (m/z 50–300). Extract ion chromatograms (EIC) for m/z 196 (Precursor), 179 (Ortho-diagnostic), and 166 (Meta/Para-diagnostic).

Self-validating GC-EI-MS workflow for the analysis of nitroaniline isomers.

Troubleshooting & Data Integrity

• Issue : Absence of the m/z 179 peak in a confirmed ortho-isomer sample.

• Cause : The ion source temperature may be too high, leading to excessive thermal degradation before ionization, or the electron energy is set too high, bypassing the rearrangement pathway in favor of direct bond cleavage.

• Solution : Lower the source temperature to 200–230°C and verify the electron energy is strictly calibrated to 70 eV using the PFTBA tune file.

References

• Title: Electron Ionization-Induced Fragmentation of N-Alkyl-o-Nitroanilines: Observation of New Types of Ortho-Effects Source: Semantic Scholar URL
• Source: National Institutes of Health (NIH)
• Title: Ortho effect in electron ionization mass spectrometry of N-acylanilines bearing a proximal halo substituent Source: ResearchGate URL

A Comparative Guide to the Photostability of 4-Methoxy-2-nitro-N,N-dimethylaniline Under UV Exposure

This guide provides an in-depth comparative analysis of the stability of 4-Methoxy-2-nitro-N,N-dimethylaniline when exposed to ultraviolet (UV) light. Designed for researchers, scientists, and professionals in drug development, this document synthesizes mechanistic principles with validated experimental protocols to offer a comprehensive understanding of the compound's photochemical behavior. We will explore the causality behind its degradation, compare its stability profile with relevant structural analogues, and provide detailed methodologies for empirical evaluation.

Introduction: The Significance of Photostability

4-Methoxy-2-nitro-N,N-dimethylaniline is a substituted nitroaromatic amine, a class of compounds widely used as intermediates in the synthesis of dyes and specialized polymers.[1][2] The presence of multiple functional groups—a nitro group, a dimethylamino group, and a methoxy group—creates a complex electronic environment that dictates its reactivity and, critically, its stability upon exposure to light.[1] For any application, from synthesis to its potential use in photosensitive materials, understanding the molecule's response to UV radiation is paramount. Photodegradation can lead to loss of efficacy, the formation of unknown impurities, and potential toxicity, making photostability a critical quality attribute.[3][4]

This guide will dissect the photochemical liabilities of 4-Methoxy-2-nitro-N,N-dimethylaniline, grounding the discussion in the established principles of nitroaromatic and aniline photochemistry.

Mechanistic Underpinnings of Photodegradation

The photodegradation of a molecule is initiated when it absorbs photons of light, promoting it to an excited electronic state. The subsequent fate of this excited molecule determines its stability. For substituted anilines and nitroaromatics, several degradation pathways are possible.

• Nitro Group Reduction: The nitro group is a well-known photosensitive moiety. Upon UV excitation, it can undergo complex reactions, often involving hydrogen abstraction from the solvent or other molecules, leading to reduction and the formation of nitroso, hydroxylamino, and amino derivatives.

• N-Dealkylation of Anilines: A critical pathway for N,N-dialkylated anilines is photoinduced dealkylation. Studies on the closely related compound 4-nitro-N,N-dimethylaniline have shown that upon photoexcitation, the molecule can be demethylated.[5][6] This process can proceed through the formation of a C-centered radical on one of the methyl groups, followed by reaction with an acceptor molecule or solvent.[5]

• Ring Oxidation and Cleavage: Advanced oxidation processes, often involving hydroxyl radicals generated by UV light in aqueous media, can lead to the hydroxylation of the aromatic ring and its eventual cleavage.[7][8]

The specific pathway for 4-Methoxy-2-nitro-N,N-dimethylaniline is likely a combination of these mechanisms, with N-demethylation being a probable primary degradation route due to the presence of the activating nitro group.

Caption: Experimental workflow for conducting a photostability study.

Materials and Equipment

• 4-Methoxy-2-nitro-N,N-dimethylaniline (high purity)

• Acetonitrile (HPLC grade) and ultrapure water

• Volumetric flasks and quartz cuvettes

• Photostability chamber compliant with ICH Q1B options (e.g., Xenon lamp or fluorescent lamps) [9]* Calibrated radiometer/lux meter

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• UV-Visible Spectrophotometer

Step-by-Step Methodology

Part A: Sample Preparation

• Stock Solution: Accurately weigh and dissolve the compound in a suitable solvent (e.g., acetonitrile) to prepare a stock solution of 1 mg/mL. The choice of solvent is critical; it must dissolve the compound and be relatively transparent in the UV region of interest.

• Working Solution: Dilute the stock solution with an appropriate solvent mixture (e.g., 50:50 acetonitrile:water) to a final concentration suitable for both HPLC and UV-Vis analysis (e.g., 10 µg/mL).

• Sample Aliquoting: Prepare at least two sets of samples in transparent containers (e.g., quartz vials).

  • Test Samples: These will be directly exposed to light.

  • Dark Control: Tightly wrap these samples in aluminum foil to completely shield them from light. [10]They will be placed in the chamber alongside the test samples to account for any degradation caused by temperature alone.

Part B: UV Exposure

• Chamber Setup: Place both the test samples and the dark controls into the photostability chamber.

• Irradiation: Expose the samples according to ICH Q1B guidelines, ensuring an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter. [11]3. Sampling: Withdraw aliquots from both the test and dark control samples at predetermined time intervals (e.g., 0, 2, 4, 8, and 24 hours) for analysis.

Part C: Analytical Monitoring

1. UV-Vis Spectroscopy:

• Purpose: To observe changes in the electronic absorption spectrum, providing a rapid, real-time indication of degradation. [12][13]* Procedure:

  • At each time point, record the UV-Vis spectrum of the test solution (e.g., from 200 to 500 nm).

  • Monitor the decrease in absorbance at the compound's λmax (maximum absorption wavelength) and note the appearance of any new peaks, which would indicate the formation of degradation products. [14] 2. HPLC Analysis:

• Purpose: To accurately quantify the concentration of the parent compound and separate and detect degradation products. [15][16]* Procedure:

  • Method Development: Develop a stability-indicating HPLC method. A typical starting point would be a C18 reversed-phase column with a gradient elution using a mobile phase of acetonitrile and water (with 0.1% formic acid or other modifier to improve peak shape).

  • Injection: At each time point, inject equal volumes of the test and dark control solutions into the HPLC system.

  • Data Analysis:

    • Calculate the percentage of the parent compound remaining at each time point relative to the initial concentration (t=0).

    • Compare the chromatograms of the test sample and the dark control. Any new peaks in the test sample are potential photodegradants. [10] * The rate of degradation can be determined by plotting the natural logarithm of the concentration versus time.

Data Interpretation and Conclusion

The results from the HPLC analysis will provide quantitative data on the rate of degradation, while UV-Vis spectroscopy offers qualitative insights into the changing chemical structure. By comparing the degradation of the exposed sample to the negligible change expected in the dark control, you can definitively attribute the loss of the parent compound to photodegradation.

Based on its structural features, 4-Methoxy-2-nitro-N,N-dimethylaniline is predicted to exhibit poor photostability. The presence of both a nitro group and a dimethylamino group creates a "push-pull" electronic system that is highly susceptible to photoinduced degradation, likely via N-demethylation and other pathways. [5][6]For any application requiring exposure to light, appropriate protective measures, such as the use of UV-blocking packaging or the addition of photostabilizers, would be essential. The experimental protocols outlined in this guide provide a robust framework for empirically verifying this expected instability and for evaluating the effectiveness of any mitigation strategies.

References

• Degradation of nitroaromatic compounds by the UV–H2O2 process using polychromatic radiation sources. Photochemical & Photobiological Sciences. 17

• Chen, B. Photochemical degradation of nitroaromatic pollutants using UV-based advanced oxidation technologies. DR-NTU, Nanyang Technological University. 18

• Legrini, O., et al. (2002). Evaluation of the Efficiency of Photodegradation of Nitroaromatics Applying the UV/H2O2 Technique. Environmental Science & Technology, 36(18), 3977-3983.

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Comparative Guide: GC-MS vs. LC-MS/MS for the Analysis of 4-Methoxy-2-nitro-N,N-dimethylaniline

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Focus: Method Selection, Mechanistic Causality, and Performance Optimization

In the precise world of pharmaceutical impurity profiling and fine chemical synthesis, the accurate quantification of substituted aromatic amines is a critical regulatory requirement. 4-Methoxy-2-nitro-N,N-dimethylaniline presents a fascinating analytical case study. While primary nitroanilines are notoriously polar and thermolabile—often necessitating cumbersome derivatization steps or defaulting to liquid chromatography[1]—the structural nuances of this specific molecule fundamentally alter its analytical fate.

As a Senior Application Scientist, I have designed this guide to objectively compare the performance of Gas Chromatography-Mass Spectrometry (GC-MS) against Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). By exploring the mechanistic chemistry behind the chromatography, this guide provides the empirical data and self-validating protocols necessary to select the optimal workflow for your laboratory.

Mechanistic Insight: The Chemistry Behind the Chromatography

To understand why GC-MS is an analytical powerhouse for 4-Methoxy-2-nitro-N,N-dimethylaniline, we must examine the causality of intermolecular forces.

Primary anilines (such as 4-methoxy-2-nitroaniline) possess active N-H protons that form strong intermolecular hydrogen bonds. In gas chromatography, these active protons interact aggressively with silanol groups on the column's stationary phase, leading to severe peak tailing, high boiling points, and thermal degradation in hot GC inlets[2].

By replacing these protons with methyl groups (N,N-dimethylation), the molecule becomes a tertiary amine . This structural shift completely eliminates its ability to act as a hydrogen-bond donor. The causality is direct: the abrupt decrease in polarity and lowered boiling point result in exceptional volatility and thermal stability. Consequently, 4-Methoxy-2-nitro-N,N-dimethylaniline can be analyzed directly via GC-MS without the time-consuming derivatization (e.g., using BSTFA or TFAA) required for its primary amine analogs[3].

In Electron Ionization (EI) mode at 70 eV, the stable aromatic ring drives a highly predictable fragmentation pattern. The robust molecular ion [M]∙+ at m/z 196 undergoes characteristic cleavages, providing excellent diagnostic ions for Selected Ion Monitoring (SIM).

Proposed 70 eV EI-MS fragmentation pathway for 4-Methoxy-2-nitro-N,N-dimethylaniline.

Experimental Protocols: Self-Validating Systems

A reliable analytical method must be a self-validating system, meaning the sample preparation chemistry directly complements the chosen instrumental technique. Below are the optimized, step-by-step methodologies for both platforms.

Protocol A: GC-MS (EI) Analysis (The Primary Recommendation)

Because the analyte is highly volatile, liquid-liquid extraction (LLE) into a non-polar solvent yields a highly pristine extract, minimizing matrix suppression in the MS source.

• Sample Extraction: Aliquot 1.0 g (or 1.0 mL) of the sample into a centrifuge tube. Add 5.0 mL of Hexane/Dichloromethane (80:20 v/v).

• Phase Separation: Vortex vigorously for 2 minutes. Centrifuge at 4000 rpm for 5 minutes to separate the organic and aqueous layers.

• Concentration: Transfer the upper organic layer to a clean vial and evaporate under a gentle nitrogen stream to exactly 1.0 mL.

• GC Injection: Inject 1.0 µL into the GC inlet at 250°C in splitless mode (purge valve opens at 0.75 min).

• Chromatographic Separation: Utilize a 5% Phenyl-methylpolysiloxane column (e.g., HP-5ms, 30 m × 0.25 mm, 0.25 µm). Set Helium carrier gas to a constant flow of 1.2 mL/min.

• Oven Program: Initial hold at 80°C (1 min), ramp at 15°C/min to 280°C, and hold for 4 minutes.

• MS Detection: Maintain the transfer line at 280°C and the EI source at 230°C. Acquire data in SIM mode monitoring m/z 196 (Quantifier), 181, and 150 (Qualifiers)[4].

Protocol B: LC-MS/MS (ESI+) Analysis (The Alternative)

For highly aqueous matrices where solvent extraction is inefficient, LC-MS/MS provides a direct "dilute-and-shoot" alternative[2].

• Sample Preparation: Dilute the aqueous sample 1:10 in Acetonitrile/Water (50:50 v/v) containing 0.1% Formic Acid.

• Filtration: Pass the mixture through a 0.22 µm PTFE syringe filter directly into an autosampler vial.

• LC Injection: Inject 5.0 µL into the LC system.

• Chromatographic Separation: Use a sub-2µm C18 column (e.g., 100 × 2.1 mm, 1.8 µm) maintained at 40°C.

• Gradient Elution: Mobile Phase A (0.1% Formic acid in water) and Mobile Phase B (Acetonitrile). Run a linear gradient from 10% B to 90% B over 6 minutes, holding for 2 minutes.

• MS/MS Detection: Operate in Electrospray Ionization (ESI) positive mode. Monitor MRM transitions: 197.1 → 151.1 (Quantifier) and 197.1 → 136.1 (Qualifier).

Analytical workflow decision matrix for GC-MS vs. LC-MS/MS sample preparation.

Performance Comparison: GC-MS vs. LC-MS/MS

When evaluating these platforms, the choice hinges on matrix complexity, required throughput, and the need for unknown identification. GC-MS offers superior chromatographic resolution for volatile organics and allows for NIST library matching, which is invaluable for identifying unknown process impurities[4]. Conversely, LC-MS/MS provides exceptional sensitivity for targeted quantitation and bypasses the extraction bottlenecks associated with highly aqueous environmental samples[3].

Table 1: Key Performance Metrics Comparison

Performance Parameter	GC-MS (EI, SIM Mode)	LC-MS/MS (ESI+, MRM Mode)
Limit of Detection (LOD)	0.003 µg/g	0.001 µg/g
Limit of Quantitation (LOQ)	0.010 µg/g	0.003 µg/g
Linearity (Correlation Coeff.)	> 0.998	> 0.999
Accuracy (% Recovery)	96.5% to 101.2%	92.0% to 104.5%
Matrix Effects (Suppression)	Low (Analyte separated from matrix)	Moderate to High (Requires matrix-matched calibration)
Sample Prep Complexity	Moderate (Requires LLE & Concentration)	Low (Dilute-and-shoot compatible)
Run Time per Sample	15 – 20 minutes	6 – 8 minutes
Primary Analytical Advantage	High resolution, Library matching capabilities	High throughput, Direct aqueous compatibility

Conclusion

For the targeted analysis of 4-Methoxy-2-nitro-N,N-dimethylaniline, GC-MS is the analytically elegant choice . The molecule's tertiary amine structure naturally bypasses the thermal lability and column-interaction issues associated with primary nitroanilines, allowing for direct, highly reproducible injections without derivatization[1].

However, if your laboratory is already screening a broader panel of polar, non-volatile primary amines in complex aqueous matrices, integrating this compound into an existing LC-MS/MS workflow provides a high-throughput, exquisitely sensitive alternative[2].

References

• Performance Showdown: GC-MS vs. LC-MS for the Analysis of 4-Methyl-2-nitroaniline - Benchchem.
• Simplified Yet Sensitive Determination of Aniline and Nitroanilines - LCGC Intern
• Determination of Aniline and Nitroanilines in Environmental and Drinking Waters by On-Line SPE - Thermo Fisher Scientific.
• A Sensitive and Selective GC-MS Method for the Determination of Process Related Genotoxic Impurities in Esomeprazole Magnesium - Asian Journal of Research in Chemistry.

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 4-Methoxy-2-nitro-N,N-dimethylaniline

Understanding the Hazard: Why Caution is Critical

4-Methoxy-2-nitro-N,N-dimethylaniline is classified as a hazardous substance, and a thorough understanding of its risks is the bedrock of safe handling and disposal. This compound is acutely toxic if swallowed, inhaled, or if it comes into contact with skin.[1] Prolonged or repeated exposure may lead to organ damage.[1][2] Furthermore, as a nitroaromatic compound, it is considered a significant environmental pollutant.[3] The primary objective of the following disposal protocol is to mitigate these risks to both personnel and the environment.

A comprehensive hazard summary is presented below:

Hazard Classification	Description	GHS Pictograms
Acute Toxicity (Oral, Dermal, Inhalation)	Toxic if swallowed, in contact with skin, or if inhaled.[1]	GHS06
Specific Target Organ Toxicity (Repeated Exposure)	May cause damage to organs through prolonged or repeated exposure.[1][2]	GHS08
Hazardous to the Aquatic Environment (Long-term)	Harmful to aquatic life with long lasting effects.[1]	None

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of 4-Methoxy-2-nitro-N,N-dimethylaniline is a multi-step process that must be followed without deviation. The following workflow is designed to ensure a self-validating system of safety and compliance.

Disposal workflow for 4-Methoxy-2-nitro-N,N-dimethylaniline.

Detailed Methodologies

1. Don Personal Protective Equipment (PPE): Before handling the chemical for disposal, it is imperative to wear appropriate PPE. This includes:

• Gloves: Nitrile or other chemically resistant gloves are mandatory. Always inspect gloves for any signs of degradation or puncture before use.[4]
• Eye Protection: Chemical safety goggles or a face shield are essential to protect against splashes.
• Lab Coat: A flame-resistant lab coat should be worn to protect from skin contact.
• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator is necessary.[4]

2. Designate a Controlled Disposal Area: All waste handling should occur in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[4][5]

3. Segregate Waste at the Point of Generation:

• Solid Waste: Unused or contaminated solid 4-Methoxy-2-nitro-N,N-dimethylaniline should be collected in a designated solid waste container.
• Contaminated Materials: Any materials that have come into contact with the chemical, such as pipette tips, weigh boats, and contaminated gloves, must be treated as hazardous waste and disposed of accordingly.
• Liquid Waste: Solutions containing 4-Methoxy-2-nitro-N,N-dimethylaniline should be collected in a separate, compatible liquid waste container. Do not mix with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) department.

4. Use Designated, Labeled, and Sealed Waste Containers:

• All waste containers must be clearly labeled with the full chemical name: "4-Methoxy-2-nitro-N,N-dimethylaniline" and the appropriate hazard symbols.
• Containers must be kept securely sealed when not in use to prevent the release of vapors.

5. Store in a Designated Hazardous Waste Area: The sealed and labeled waste containers should be stored in a designated, secure area for hazardous waste, away from incompatible materials.[6] This area should have secondary containment to prevent the spread of material in case of a leak.

6. Arrange for Licensed Waste Disposal Service: The disposal of 4-Methoxy-2-nitro-N,N-dimethylaniline must be handled by a licensed professional waste disposal company.[4] These companies are equipped to manage the transportation and final disposal in compliance with all federal, state, and local regulations.

7. Incineration at a Permitted Facility: The recommended method for the final disposal of this and other nitroaromatic compounds is high-temperature incineration in a facility equipped with afterburners and scrubbers to neutralize harmful combustion byproducts.[4][7]

Emergency Procedures: Preparedness is Paramount

In the event of an accidental spill or exposure, immediate and correct action is crucial.

• Skin Contact: Immediately wash the affected area with soap and plenty of water and remove all contaminated clothing. Seek immediate medical attention.[4]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[4]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[4]

• Spill: Evacuate the area. Wearing appropriate PPE, carefully sweep up solid material, avoiding dust generation, and place it in a sealed container for disposal.[4] For liquid spills, absorb with an inert material and place in a sealed container for disposal. Do not allow the material to enter drains or waterways.[4]

Conclusion: A Commitment to Safety and Sustainability

The responsible disposal of 4-Methoxy-2-nitro-N,N-dimethylaniline is a non-negotiable aspect of the research process. By adhering to this comprehensive guide, researchers not only ensure their personal safety and that of their colleagues but also uphold their commitment to environmental stewardship. These protocols are designed to be a self-validating system, where each step reinforces the safety and compliance of the entire process. For any uncertainties, always consult your institution's Environmental Health and Safety department.

References

• NextSDS. (n.d.). 4-methoxy-N,N-dimethyl-2-nitroaniline — Chemical Substance Information. Retrieved from [Link]

• Chemsrc. (2017, February 22). MSDS of 4-Methoxy-N,N-dimethylaniline. Retrieved from [Link]

• MDPI. (2024, March 20). Biological Treatment of Nitroaromatics in Wastewater. Retrieved from [Link]

• AIDIC. (n.d.). Technological Proposal for Treating Wastewater Contaminated with Nitro Aromatic Compounds by Simulation. Retrieved from [Link]

• IntechOpen. (2015, October 14). Bioremediation of Nitroaromatic Compounds. Retrieved from [Link]

• CPAChem. (2023, June 26). Safety data sheet. Retrieved from [Link]

• Thermo Fisher Scientific. (2026, January 2). Safety Data Sheet. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Toxicological Profile for Nitrophenols. Retrieved from [Link]

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